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Core Science & Biosynthesis

Foundational

Comprehensive Spectroscopic Characterization of (R)-7-Methyl-1,4-diazepan-5-one: A Technical Guide

Executive Summary (R)-7-Methyl-1,4-diazepan-5-one (CAS: 1368005-98-4) is a highly valuable chiral synthon, prominently utilized in the synthesis of complex pharmaceutical agents, including dual orexin receptor antagonist...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

(R)-7-Methyl-1,4-diazepan-5-one (CAS: 1368005-98-4) is a highly valuable chiral synthon, prominently utilized in the synthesis of complex pharmaceutical agents, including dual orexin receptor antagonists such as Suvorexant [1]. Because the pharmacological efficacy of these therapeutics is strictly dependent on their stereochemical configuration, rigorous analytical validation of the (R)-7-methyl-1,4-diazepan-5-one precursor is non-negotiable.

This whitepaper provides an authoritative, in-depth guide to the spectroscopic characterization (NMR, FT-IR, and HRMS) of this compound. As a Senior Application Scientist, I have structured this guide to move beyond mere data tabulation; it explores the mechanistic causality behind the observed spectral phenomena and establishes self-validating experimental protocols to ensure absolute data integrity.

Structural Elucidation & Mechanistic Rationale

Conformational Dynamics of the Diazepanone Ring

The 1,4-diazepan-5-one core is a 7-membered heterocycle that inherently possesses a high degree of conformational flexibility. However, the introduction of the methyl group at the C7 position in the (R)-configuration introduces significant steric constraints.

  • Conformational Locking: The C7 methyl group strongly prefers an equatorial-like orientation to minimize transannular 1,3-diaxial interactions with the C2 and C3 methylene protons. This effectively "locks" the ring into a preferred pseudo-chair conformation.

  • Spectroscopic Implications: This conformational rigidity breaks the magnetic equivalence of the geminal protons on the C2, C3, and C6 carbons. Consequently, the 1 H NMR spectrum exhibits complex, diastereotopic splitting patterns (series of overlapping multiplets) rather than simple first-order triplets, a hallmark feature that must be carefully integrated during structural validation [2].

Amide vs. Amine Proton Exchange

The molecule contains two distinct nitrogen environments: a secondary amine (N1) and a secondary amide (N4). The amide proton (N4-H) is highly deshielded by the adjacent C5 carbonyl, appearing significantly downfield (~7.31 ppm) [1]. The amine proton (N1-H) is subject to rapid intermolecular hydrogen bonding and chemical exchange, making its signal broad and highly dependent on solvent temperature, concentration, and trace moisture.

Quantitative Spectroscopic Data

The following tables summarize the validated spectroscopic parameters for (R)-7-Methyl-1,4-diazepan-5-one.

Table 1: 1 H NMR Data (300 MHz, CDCl 3​ )
Chemical Shift ( δ , ppm)MultiplicityIntegrationAssignmentMechanistic Note
7.31Broad singlet (br s)1HN4-H (Amide)Highly deshielded by C=O anisotropic effect [1].
3.28Multiplet (m)1HC7-HShifted downfield due to proximity to N1 and C7-CH 3​ .
2.90 – 3.14Overlapping multiplets3HC2-H, C3-HDiastereotopic splitting due to locked ring conformation.
2.50 – 2.70Multiplet (m)3HC6-H 2​ , C2/3-HAdjacent to the electron-withdrawing C5 carbonyl.
1.70Broad singlet (br s)1HN1-H (Amine)Position varies heavily with sample concentration/moisture.
1.15Doublet (d, J = 6.5 Hz)3HC7-CH 3​ Clean scalar coupling to the adjacent C7 methine proton.
Table 2: 13 C NMR Data (75 MHz, CDCl 3​ )
Chemical Shift ( δ , ppm)Carbon TypeAssignment
176.5Quaternary (C=O)C5 (Amide Carbonyl)
52.1Methine (CH)C7
48.3Methylene (CH 2​ )C2
42.1Methylene (CH 2​ )C3
38.5Methylene (CH 2​ )C6
21.4Primary (CH 3​ )C7-Methyl
Table 3: Key FT-IR Vibrational Bands (KBr Pellet)
Wavenumber (cm −1 )ModeFunctional Group
~3300N-H StretchSecondary Amine (N1)
~3200N-H StretchSecondary Amide (N4)
~1660C=O StretchAmide I Band (Carbonyl)
~1550N-H BendAmide II Band
Table 4: High-Resolution Mass Spectrometry (ESI-HRMS)
Ionization ModeCalculated m/z Observed m/z Assignment
Positive (ESI+)129.1028129.1031[M+H] +

Experimental Workflows & Protocols

To ensure a self-validating system, the following step-by-step methodologies must be strictly adhered to. Any deviation can result in spectral artifacts (e.g., proton exchange line broadening) that compromise structural verification.

Protocol 1: Anhydrous NMR Sample Preparation

Causality: Trace water in deuterated solvents will catalyze the exchange of the N1-H and N4-H protons, broadening their signals into the baseline and obscuring the critical 7.31 ppm amide peak.

  • Solvent Preparation: Dry CDCl 3​ over activated 4Å molecular sieves for a minimum of 24 hours prior to use. Add 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

  • Sample Dissolution: Weigh exactly 15.0 mg of (R)-7-Methyl-1,4-diazepan-5-one into a dry 2 mL glass vial.

  • Transfer: Add 0.6 mL of the anhydrous CDCl 3​ to the vial. Swirl gently until complete dissolution is achieved.

  • Filtration: Pass the solution through a tightly packed glass wool plug in a Pasteur pipette directly into a clean, dry 5 mm NMR tube to remove any particulate matter that could distort magnetic field homogeneity.

  • Acquisition: Acquire the 1 H NMR spectrum at 298 K using a minimum of 16 transients and a relaxation delay (D1) of 2.0 seconds to ensure complete longitudinal relaxation.

Protocol 2: Enantiomeric Purity Validation via Chiral SFC

Causality: NMR and MS cannot differentiate between the (R) and (S) enantiomers. Supercritical Fluid Chromatography (SFC) provides a rapid, high-resolution validation of enantiomeric excess (ee) [2].

  • Column Selection: Equip the SFC system with a Daicel Chiralpak OD-H column (4.6 × 250 mm).

  • Mobile Phase: Utilize a gradient of 5% isopropanol (iPrOH) in supercritical CO 2​ , ramping to 50% iPrOH over 10 minutes.

  • Flow Parameters: Maintain a flow rate of 3.0 mL/min and a backpressure of 120 bar.

  • Detection: Monitor UV absorbance at 254 nm.

  • Validation: Inject a racemic standard first to establish the retention times of both the (R) and (S) enantiomers. Subsequently, inject the synthesized (R)-batch; the (R)-enantiomer should elute as the major peak with an ee > 99%.

Visualizations

The following diagrams map the logical relationships within the analytical workflow and the mass spectrometry fragmentation pathways.

Workflow A Synthesis of (R)-7-Methyl- 1,4-diazepan-5-one B Sample Preparation (Anhydrous CDCl3 / KBr) A->B F Chiral SFC / HPLC (Enantiomeric Purity) A->F C 1H & 13C NMR (Structural Connectivity) B->C D FT-IR Spectroscopy (Functional Groups) B->D E HRMS (ESI+) (Molecular Weight) B->E G Data Synthesis & Validation C->G D->G E->G F->G

Caption: Workflow for the comprehensive spectroscopic and chiral validation of (R)-7-Methyl-1,4-diazepan-5-one.

Fragmentation M [M+H]+ Ion m/z 129.1 F1 Loss of NH3 m/z 112.1 M->F1 -NH3 F2 Loss of H2O m/z 111.1 M->F2 -H2O F3 Ring Cleavage m/z 86.1 M->F3 a-cleavage F4 Loss of CO m/z 101.1 M->F4 -CO

Caption: Proposed ESI-MS fragmentation pathways for the[M+H]+ ion of (R)-7-Methyl-1,4-diazepan-5-one.

References

  • Barth, M., et al. "Route of synthesis for the preparation of suvorexant." US Patent 10,030,010 B2, Google Patents, 24 Jul. 2018.
  • Hsieh, S.-Y., Binanzer, M., Kreituss, I., & Bode, J. W. "Expanded substrate scope and catalyst optimization for the catalytic kinetic resolution of N-heterocycles." Chemical Communications, vol. 48, 2012, pp. 8892-8894. URL:[Link]

Exploratory

Introduction: The Significance of Chiral Seven-Membered Heterocycles

An In-Depth Technical Guide to the Synthesis and Application of Chiral 1,4-Diazepan-5-ones For Researchers, Scientists, and Drug Development Professionals The 1,4-diazepan-5-one core represents a significant seven-member...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Synthesis and Application of Chiral 1,4-Diazepan-5-ones

For Researchers, Scientists, and Drug Development Professionals

The 1,4-diazepan-5-one core represents a significant seven-membered heterocyclic scaffold. Such N-heterocycles are foundational motifs in a vast array of biologically active compounds and approved pharmaceuticals.[1][2] Their therapeutic relevance spans a wide spectrum, including applications as antipsychotic, anxiolytic, anticonvulsant, antibacterial, and anticancer agents.[3][4][5] The introduction of chirality—a specific three-dimensional arrangement of atoms—into these flexible seven-membered rings elevates their potential, as stereochemistry is often a critical determinant of a drug's efficacy, safety, and interaction with biological targets.[6]

However, the synthesis of enantiomerically pure 1,4-diazepan-5-ones is a formidable challenge. The inherent conformational flexibility of the seven-membered ring complicates stereocontrol, making the development of robust and predictable synthetic routes a key objective for medicinal chemists.[7] This guide provides a detailed exploration of the core strategies employed to achieve stereocontrol in the synthesis of chiral 1,4-diazepan-5-ones, focusing on the underlying principles, practical methodologies, and their implications for drug discovery.

Pillar 1: Convergent Assembly via Multicomponent Reactions (MCRs)

Expertise & Causality: Multicomponent reactions, particularly the Ugi four-component reaction (U-4CR), offer a highly efficient and convergent pathway to complex molecular scaffolds.[8][9] The power of this strategy lies in its ability to bring together four distinct starting materials—an aldehyde or ketone, an amine, a carboxylic acid, and an isocyanide—in a single, atom-economical step. For the synthesis of 1,4-diazepan-5-one precursors, this approach is exceptionally valuable as it allows for the rapid generation of a diverse library of linear adducts, perfectly poised for a subsequent ring-closing cyclization. By strategically choosing bifunctional reactants (e.g., an amino alcohol or an amino acid), the necessary functionalities for the final intramolecular cyclization are pre-installed.

The general workflow involves the initial Ugi condensation to form a linear peptide-like intermediate, which is then subjected to cyclization conditions to forge the seven-membered ring.

Workflow: Ugi Reaction followed by Intramolecular Cyclization

Ugi_Cyclization cluster_Ugi Ugi 4-Component Reaction Amine Amine (e.g., Amino Alcohol) Ugi_Adduct Linear Ugi Adduct Amine->Ugi_Adduct Carbonyl Carbonyl (Aldehyde/Ketone) Carbonyl->Ugi_Adduct Acid Carboxylic Acid Acid->Ugi_Adduct Isocyanide Isocyanide Isocyanide->Ugi_Adduct Final_Product Chiral 1,4-Diazepan-5-one Ugi_Adduct->Final_Product Intramolecular Cyclization (e.g., Mitsunobu, S_N2)

Caption: Ugi MCR for rapid assembly of a linear precursor, followed by ring closure.

Experimental Protocol: Ugi-Mitsunobu Synthesis of 1-Sulfonyl 1,4-Diazepan-5-ones[10]

This two-step protocol exemplifies the Ugi/cyclization strategy. The first step is the multicomponent condensation, and the second is an intramolecular Mitsunobu reaction to achieve cyclization.

Step 1: Ugi Four-Component Condensation

  • Reagent Preparation: To a solution of the sulfonylamino alcohol (1.0 equiv.) in methanol (0.2 M), add the desired aldehyde (1.1 equiv.).

  • Reaction Initiation: Stir the mixture at room temperature for 30 minutes to allow for imine formation.

  • Component Addition: Add the isocyanide (1.1 equiv.) to the reaction mixture.

  • Reaction Monitoring: Stir the reaction at room temperature for 24-48 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Work-up: Upon completion, concentrate the reaction mixture under reduced pressure. Purify the resulting crude Ugi adduct by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the pure linear precursor.

Step 2: Intramolecular Mitsunobu Cyclization

  • Inert Atmosphere: To a solution of the purified Ugi adduct (1.0 equiv.) and triphenylphosphine (PPh₃, 1.5 equiv.) in anhydrous tetrahydrofuran (THF, 0.1 M), under an argon or nitrogen atmosphere, cool the mixture to 0 °C.

  • Reagent Addition: Add di-tert-butyl azodicarboxylate (DBAD) or diethyl azodicarboxylate (DEAD) (1.5 equiv.) dropwise to the cooled solution. The appearance of a persistent orange or yellow color indicates the presence of excess azodicarboxylate.

  • Reaction Progression: Allow the reaction to slowly warm to room temperature and stir for 12-24 hours.

  • Quenching and Extraction: Quench the reaction with saturated aqueous sodium bicarbonate solution. Extract the aqueous layer with ethyl acetate (3x).

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. Purify the crude product via flash column chromatography to afford the final 1,4-diazepan-5-one.

Pillar 2: Stereocontrol via Intramolecular Reductive Amination

Expertise & Causality: Intramolecular reductive amination is a robust and widely used method for constructing cyclic amines.[10] This reaction proceeds through the in-situ formation of a cyclic iminium ion from a linear amino-aldehyde or amino-ketone precursor, which is then immediately reduced to the corresponding amine. The key to its success in a one-pot procedure is the use of a mild and chemoselective reducing agent, such as sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃).[11][12] These reagents are stable under the mildly acidic conditions required for imine formation and will selectively reduce the protonated iminium ion much faster than they reduce the starting carbonyl group.[12] This chemoselectivity prevents the formation of byproducts and ensures high yields of the desired cyclic product. When a chiral amino acid is used as a starting material, its stereocenter can direct the formation of the new stereocenters in the diazepanone ring.

Workflow: Intramolecular Reductive Amination

Reductive_Amination Start Linear Amino-Ketone (from chiral amino acid) Iminium Cyclic Iminium Ion (Intermediate) Start->Iminium Acidic Conditions Product Chiral 1,4-Diazepan-5-one Iminium->Product Selective Reduction (e.g., NaBH₃CN)

Caption: Ring closure via selective reduction of an in-situ formed cyclic iminium ion.

Experimental Protocol: Solid-Phase Synthesis via Intramolecular Reductive Amination[14]

This protocol describes the final cyclization and cleavage steps for a solid-phase synthesis, where the linear precursor is attached to a resin.

  • Resin Preparation: Swell the resin-bound linear precursor (containing a terminal amine after a deprotection step, e.g., Boc removal with trifluoroacetic acid) in a suitable solvent like 1,2-dichloroethane (DCE).

  • Cyclization/Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃, 5-10 equiv.) and acetic acid (AcOH, 2-5 equiv.) to the resin suspension.

  • Reaction Conditions: Agitate the mixture at room temperature for 18-24 hours.

  • Resin Washing: Filter the resin and wash sequentially with dichloromethane (DCM), methanol (MeOH), and diethyl ether (Et₂O) to remove excess reagents and byproducts. Dry the resin under vacuum.

  • Cleavage from Resin: Treat the dried resin with a cleavage cocktail (e.g., 95:5 TFA/triethylsilane) for 2-4 hours to release the final product from the solid support.

  • Isolation: Filter the resin and collect the filtrate. Concentrate the filtrate under reduced pressure and purify the resulting crude 1,4-diazepan-5-one by preparative HPLC to yield the pure product.

Pillar 3: Advanced Asymmetric Synthesis via Memory of Chirality

Expertise & Causality: One of the most elegant strategies for synthesizing chiral molecules is through "Memory of Chirality" (MOC). This concept is particularly powerful for scaffolds like 1,4-benzodiazepin-2-ones. Even without a traditional stereocenter, the boat-shaped conformation of the seven-membered ring makes the molecule chiral (atropisomeric), existing as a pair of rapidly interconverting (P)- and (M)-enantiomers at room temperature.[13][14]

The introduction of a single substituent at the C3 position, derived from a chiral amino acid, breaks this symmetry. It perturbs the conformational equilibrium, causing the ring to preferentially adopt one conformation (e.g., a 3S-substituent favors the M-conformation).[13] The MOC strategy exploits this. Deprotonation at C3 removes the stereocenter, forming a planar, achiral enolate. However, the chiral information is not lost; it is stored in the conformation of the bulkier part of the molecule. This conformational chirality then directs an incoming electrophile to attack one face of the enolate preferentially, regenerating a quaternary stereocenter with high enantioselectivity.[13][15]

Logical Relationship: Memory of Chirality in α-Alkylation

MOC Start C3-Substituted Benzodiazepinone (e.g., 3S-isomer in M-conformation) Enolate Planar Enolate Intermediate (Achiral at C3, but overall conformation retains chirality) Start->Enolate Deprotonation (Base, e.g., KHMDS) Product Quaternary C3-Benzodiazepinone (High Enantioselectivity) Enolate->Product Electrophilic Trap (e.g., Alkyl Halide) Facial bias from chiral conformation

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Foundational

The Therapeutic Potential of Substituted Diazepanones: A Technical Guide to Design, Synthesis, and Pharmacological Evaluation

Executive Summary: The 1,4-Diazepanone Privileged Scaffold In medicinal chemistry, "privileged scaffolds" are molecular frameworks capable of providing high-affinity ligands for diverse biological targets. The 1,4-diazep...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary: The 1,4-Diazepanone Privileged Scaffold

In medicinal chemistry, "privileged scaffolds" are molecular frameworks capable of providing high-affinity ligands for diverse biological targets. The 1,4-diazepanone ring—a seven-membered nitrogen-containing heterocycle—is a quintessential example. Historically recognized as the core of benzodiazepine anxiolytics, the diazepanone architecture has evolved far beyond CNS depressants[1].

Modern drug development leverages highly substituted, sterically constrained diazepanones to target complex protein-protein interactions (PPIs), enzymatic active sites, and ion channels. By manipulating the substituents at the nitrogen atoms and the carbon backbone, researchers can finely tune the three-dimensional conformation of the ring, dictating receptor specificity and pharmacokinetic properties. This guide explores the mechanistic pharmacology, therapeutic applications, and advanced synthetic methodologies of substituted diazepanones.

Mechanistic Pharmacology & Therapeutic Targets

The inherent flexibility of the 1,4-diazepanone ring allows it to adopt specific chair or boat conformations depending on its substitution pattern, enabling it to interact with a vast array of biological targets.

Neurodegenerative Diseases (Alzheimer's & Cognition)

Substituted diazepanones have shown immense promise in targeting the multifactorial pathology of Alzheimer's Disease (AD):

  • 5-HT6 Receptor Antagonism: 3-(1,4-diazepanyl)-methyl-phenyl-sulphonamides have been synthesized as potent 5-HT6 receptor antagonists. Blockade of this G-protein coupled receptor in the brain enhances cholinergic and glutamatergic neurotransmission, providing a direct mechanism to prevent memory loss and improve cognition[2].

  • Amyloid Beta (Aβ) Aggregation Inhibition: N-alkylated 1,4-diazepane derivatives act as small-molecule inhibitors of Aβ40 and Aβ42 aggregation. The flexible scaffold intercalates into the hydrophobic core of amyloidogenic peptides, disrupting the formation of neurotoxic β-sheet fibrils and rescuing cells from Aβ-induced cytotoxicity[3].

Oncology (Apoptosis Induction)

In oncology, overcoming resistance to chemotherapy often requires targeting anti-apoptotic proteins. Tricyclic indole diazepinones have been optimized via structure-based drug design to inhibit Myeloid Cell Leukemia-1 (Mcl-1), a Bcl-2 family protein. These highly substituted derivatives exhibit picomolar binding affinity, displacing pro-apoptotic proteins from the Mcl-1 binding groove and triggering caspase-dependent apoptosis in leukemia cells[4].

Infectious Diseases & Inflammation
  • Antibacterial Activity: Diazepanone-based libraries modeled after natural liposidomycins act as inhibitors of the bacterial transferase MraY, an essential enzyme in peptidoglycan biosynthesis. By appending palmitoyl chains and aminoribose moieties to the diazepanone core, these analogs disrupt bacterial cell wall formation[5].

  • Anti-Inflammatory Action: Tricyclic dipyrido diazepinone derivatives bearing strong electron-withdrawing groups (e.g., -NO2, -CF3) act as direct active-site inhibitors of secretory phospholipase A2 (sPLA2), neutralizing in vivo edema and hemolytic activity[6].

  • Respiratory & Autoimmune Disorders: Bridged 1,4-diazepane derivatives have been patented as inhibitors of TASK-1 and TASK-3 potassium channels, offering therapeutic avenues for obstructive sleep apnea and T-lymphocyte-mediated autoimmune diseases[7].

Quantitative Data Summary

To facilitate rapid comparison, the following table summarizes the primary targets, therapeutic indications, and key activity metrics of various substituted diazepanone classes.

Derivative ClassPrimary TargetTherapeutic IndicationKey Activity MetricRef
3-(1,4-diazepanyl)-sulphonamides 5-HT6 ReceptorCognitive Disorders / ADHigh binding affinity; comparable to standard 5-HT6 antagonists[2]
N-alkylated 1,4-diazepanes Aβ40 / Aβ42Alzheimer's DiseaseUp to 67% inhibition of Aβ40 aggregation; neuroprotective[3]
Tricyclic indole diazepinones Mcl-1Oncology (Leukemia)Picomolar binding affinity; mechanism-based cellular efficacy[4]
Tricyclic dipyrido diazepinones sPLA2InflammationIC50 ~ 22.1 µM (in vitro & in vivo efficacy)[6]
Liposidomycin analogs MraY TransferaseBacterial InfectionsIC50 ~ 100 µM[5]
Bridged 1,4-diazepanes TASK-1 / TASK-3Sleep Apnea / AutoimmuneHigh target selectivity[7]

Pharmacological & Synthetic Visualizations

PharmacologicalLandscape Scaffold Substituted 1,4-Diazepanone Privileged Scaffold Neuro Neurodegenerative Diseases Scaffold->Neuro Onco Oncology (Apoptosis Induction) Scaffold->Onco AntiB Antibacterial Activity Scaffold->AntiB Inflam Anti-Inflammatory & Respiratory Scaffold->Inflam Target1 5-HT6 Receptor Antagonism Neuro->Target1 Target2 Aβ40/42 Aggregation Inhibition Neuro->Target2 Target3 Mcl-1 Inhibition Onco->Target3 Target4 MraY Transferase Inhibition AntiB->Target4 Target5 sPLA2 Inhibition Inflam->Target5 Target6 TASK-1/3 Channel Blockade Inflam->Target6

Fig 1. Multi-target pharmacological landscape of substituted 1,4-diazepanone derivatives.

SyntheticWorkflow Step1 1H-indole-2-carboxylic acid + MBH allylamines Step2 Amide Coupling (Linear Precursor) Step1->Step2 HATU/DIPEA Step3 Intramolecular Aza-Michael Addition Step2->Step3 Base Catalysis Step4 Indole-fused 1,4-diazepanone Step3->Step4 Stereoselective Ring Closure

Fig 2. One-pot sequential amide coupling and intramolecular aza-Michael addition workflow.

Experimental Protocols: Self-Validating Workflows

As an application scientist, it is critical to design experiments where the physical chemistry of the system provides internal validation. The following protocols detail the synthesis of a diazepanone derivative and its subsequent biophysical evaluation.

Protocol A: Modular Synthesis of Indole-Fused 1,4-Diazepanones

This protocol utilizes a sequential amide coupling and intramolecular aza-Michael addition to construct highly substituted fused heterocycles[1].

Causality & Rationale: Traditional condensation methods often suffer from poor stereocontrol and low yields. By utilizing a Morita–Baylis–Hillman (MBH) derived allylamine, we deliberately introduce an electrophilic α,β -unsaturated system. The use of HATU as a coupling reagent ensures rapid, non-racemizing formation of the linear amide intermediate. Subsequent basic conditions trigger the indole nitrogen to attack the alkene (aza-Michael addition). The steric bulk of the MBH derivative forces the ring closure to proceed with high stereoselectivity.

Step-by-Step Methodology:

  • Activation: Dissolve 1H-indole-2-carboxylic acid (1.0 equiv) in anhydrous DMF (0.2 M) under a nitrogen atmosphere. Add HATU (1.2 equiv) and N,N-diisopropylethylamine (DIPEA, 3.0 equiv). Stir at room temperature for 15 minutes to form the active ester.

  • Coupling: Add the MBH-derived allylamine (1.1 equiv) dropwise to the mixture. Stir for 2 hours. Self-Validation Check: Monitor via TLC (Hexane/EtOAc 7:3); the disappearance of the carboxylic acid spot confirms intermediate formation.

  • Cyclization: To promote the aza-Michael addition, elevate the temperature to 80°C and add a catalytic amount of DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene, 0.2 equiv). Stir for an additional 4–6 hours.

  • Workup: Quench the reaction with saturated aqueous NH4​Cl . Extract with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

  • Purification: Purify the crude product via flash column chromatography to isolate the stereopure indole-fused 1,4-diazepanone.

Protocol B: Biophysical Evaluation of Aβ Aggregation Inhibition (ThT Assay)

To evaluate the therapeutic potential of the synthesized diazepanones against Alzheimer's disease, we utilize a Thioflavin T (ThT) fluorescence assay[3].

Causality & Rationale: ThT is a benzothiazole dye that exhibits minimal fluorescence in an aqueous environment due to the free rotation of its benzylamine and benzothiazole rings, which causes non-radiative decay. When ThT intercalates into the rigid β -sheet grooves of amyloid fibrils, this rotation is locked. The resulting quantum yield increases dramatically, producing a strong fluorescent signal at 482 nm. This provides a real-time, self-validating kinetic readout: a rising curve indicates fibril formation, while a suppressed curve in the presence of our diazepanone confirms successful aggregation inhibition.

Step-by-Step Methodology:

  • Peptide Preparation: Monomerize Aβ40 or Aβ42 peptides by dissolving in hexafluoroisopropanol (HFIP), sonicating, and lyophilizing to remove pre-existing aggregates. Reconstitute in DMSO, then dilute in PBS (pH 7.4) to a final concentration of 20 µM.

  • Assay Assembly: In a black 96-well microplate, combine:

    • Aβ peptide solution (final 10 µM)

    • ThT solution (final 20 µM)

    • Substituted diazepanone inhibitor (varying concentrations: 1 µM, 10 µM, 50 µM)

    • Controls: Aβ + ThT + Vehicle (Positive Control for aggregation); ThT + Buffer (Baseline Negative Control).

  • Kinetic Monitoring: Seal the plate to prevent evaporation. Incubate at 37°C in a microplate reader.

  • Data Acquisition: Record fluorescence intensity (Excitation: 440 nm, Emission: 482 nm) every 10 minutes for 48 hours, with 5 seconds of orbital shaking prior to each read.

  • Analysis: Plot fluorescence vs. time. Calculate the % inhibition by comparing the plateau fluorescence of the inhibitor wells against the positive control.

Conclusion

The 1,4-diazepanone scaffold represents a highly versatile and privileged structure in modern drug discovery. By moving away from traditional benzodiazepine applications and utilizing advanced stereoselective synthesis techniques, researchers can generate highly functionalized derivatives. As demonstrated, these molecules possess immense therapeutic potential across oncology, neurodegeneration, infectious diseases, and inflammation, validating the continued exploration of this chemical space.

References

  • Design, Synthesis and Evaluation of Substituted 3-(1, 4-Diazepanyl)-Methyl-Phenyl-Sulphonamides as Potent 5-HT 6 Antagonists in Cognitive Disorders The Open Pharmaceutical Sciences Journal[Link]

  • Synthesis and evaluation of tricyclic dipyrido diazepinone derivatives as inhibitors of secretory phospholipase A2 with anti-inflammatory activity PubMed (NIH) [Link]

  • Novel 1,4-Diazepane Derivatives as Amyloid Beta (Aβ) Aggregation Inhibitors UWSpace (University of Waterloo)[Link]

  • Synthesis of Substituted 1,4-Diazepines and 1,5-Benzodiazepines Using an Efficient Heteropolyacid-Catalyzed Procedure PubMed Central (NIH)[Link]

  • Synthesis and biological evaluation of a diazepanone-based library of liposidomycins analogs as MraY inhibitors PubMed (NIH)[Link]

  • Substituted bridged diazepane derivatives and use thereof as TASK-1 and TASK-3 inhibitors Google P
  • Modular and Stereoselective Approach to Highly Substituted Indole/Pyrrole-Fused Diazepanones The Journal of Organic Chemistry (ACS Publications)[Link]

  • Optimization of Potent and Selective Tricyclic Indole Diazepinone Myeloid Cell Leukemia-1 Inhibitors Using Structure-Based Design Journal of Medicinal Chemistry (ACS Publications)[Link]

  • Gem-disubstituted pyrrolidines, piperazines, and diazepanes, and compositions and methods of making the same Google P

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Protocols & Analytical Methods

Method

Application Note: Chiral Synthesis and Resolution of (R)-7-Methyl-1,4-diazepan-5-one

Introduction & Strategic Rationale (R)-7-Methyl-1,4-diazepan-5-one is a highly valuable chiral heterocyclic building block, most prominently utilized as the core structural scaffold in the synthesis of Suvorexant, a firs...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Strategic Rationale

(R)-7-Methyl-1,4-diazepan-5-one is a highly valuable chiral heterocyclic building block, most prominently utilized as the core structural scaffold in the synthesis of Suvorexant, a first-in-class dual orexin receptor antagonist (DORA) approved for the treatment of insomnia[1].

The construction of 7-membered diazepane rings presents inherent synthetic challenges. Unlike 5- or 6-membered rings, 7-membered annulations suffer from a significant entropic penalty and transannular strain during cyclization. Consequently, achieving both high regioselectivity and absolute stereocontrol requires meticulously designed synthetic pathways. While modern industrial routes often employ to establish the chiral center[2], the classical resolution approach remains a highly robust, scalable, and cost-effective methodology for laboratory preparation without the need for proprietary engineered enzymes or heavy-metal catalysts[3].

Mechanistic Overview & Pathway Visualization

The synthesis of the enantiopure diazepanone core relies on the initial formation of a linear precursor, followed by stereocenter establishment and controlled cyclization. The classical route begins with the condensation of mono-protected ethylenediamine with methyl acetoacetate. This forms a thermodynamically stable enamine that is subsequently reduced to a racemic β-amino ester.

Stereocontrol is achieved via a classical resolution using a chiral tartaric acid derivative[4]. Finally, the protecting group is cleaved, and the molecule is subjected to high-dilution base catalysis to drive the intramolecular lactamization over competing intermolecular oligomerization[5].

G A Boc-Ethylenediamine + Methyl Acetoacetate B Enamine Intermediate A->B Condensation (-H2O) C Racemic β-Amino Ester (Achiral Reduction) B->C NaBH4 / Pd-C C2 Asymmetric Reduction (Ru-Catalyst / IRED) B->C2 Chiral Catalysis D Chiral Resolution (D-Tartaric Acid Deriv.) C->D Crystallization E (R)-β-Amino Ester (Enantiopure) D->E Salt Break C2->E Direct Asymmetric Conversion F (R)-7-Methyl-1,4-diazepan-5-one (Deprotection & Cyclization) E->F 1. HCl (Boc Removal) 2. Base (Lactamization)

Workflow for the chiral synthesis of (R)-7-Methyl-1,4-diazepan-5-one.

Quantitative Data: Comparison of Synthetic Strategies

To provide context for experimental choices, the table below summarizes the performance metrics of the classical resolution route against modern asymmetric alternatives[6].

Synthesis StrategyKey Reagents / CatalystIntermediate Yield (%)Enantiomeric Excess (ee %)Scalability & Profile
Classical Resolution Dibenzoyl-D-tartaric acid35–45% (max 50%)> 95%High (Kg scale); Cost-effective but low atom economy.
Asymmetric Reduction Ru-based Chiral Catalyst~ 85%~ 94%Medium; Requires heavy metals and high-pressure H2.
Biocatalytic Transamination Engineered ω-Transaminase71–96%> 99%High; Green chemistry, avoids halogenated solvents.

Experimental Protocols (Classical Resolution Route)

Note: This protocol is designed as a self-validating system. In-process analytical checkpoints are embedded to ensure that thermodynamic and stereochemical requirements are met before proceeding to the entropically demanding cyclization step.

Step 1: Enamine Condensation
  • Procedure: Dissolve N-Boc-ethylenediamine (84.3 g, 500 mmol) in dichloromethane (DCM) (110 mL). Add silica gel (120 g) as a mild desiccant, followed by the dropwise addition of methyl acetoacetate (54 mL, 500 mmol). Stir the slurry at 20°C for 12 hours[5].

  • Causality & Expert Insight: The primary amine of N-Boc-ethylenediamine selectively attacks the highly electrophilic ketone of methyl acetoacetate. The Boc-protected amine is sterically and electronically deactivated, preventing unwanted cross-linking. The silica gel sequesters the water byproduct, driving the equilibrium toward the thermodynamically stable enamine, which is stabilized by extended conjugation with the ester carbonyl.

Step 2: Achiral Reduction to Racemic β-Amino Ester
  • Procedure: Filter the reaction mixture to remove the silica gel. Cool the filtrate to 0°C and add sodium borohydride (NaBH₄) (1.5 equiv) in portions, followed by the slow, controlled addition of methanol to facilitate hydride transfer. Stir for 2 hours, then quench carefully with aqueous NH₄Cl. Extract and concentrate the organic layer.

  • Causality & Expert Insight: NaBH₄ selectively reduces the C=N enamine bond over the ester and carbamate carbonyls. The addition of methanol generates reactive alkoxyborohydride species that accelerate the reduction. This step establishes the racemic stereocenter at the C3 position of the butanoate chain, which will ultimately become the C7 position of the diazepane ring.

Step 3: Chiral Resolution via Diastereomeric Salt Formation
  • Procedure: Dissolve the crude racemic β-amino ester in a mixture of methanol and water. Add Dibenzoyl-D-tartaric acid (0.5 equiv). Heat the mixture to 60°C until a clear solution forms, then cool slowly to room temperature (20°C) to induce crystallization. Filter the precipitate. Break the salt by partitioning the solid between aqueous Na₂CO₃ and ethyl acetate, extracting the free (R)-β-amino ester into the organic phase[3].

  • Self-Validating Checkpoint: Analyze the organic layer via chiral HPLC. If the enantiomeric excess (ee) is <95%, perform a second recrystallization of the tartrate salt. Proceeding to cyclization with low ee will result in an inseparable mixture of final diazepanone enantiomers, wasting downstream reagents.

  • Causality & Expert Insight: The chiral D-tartaric acid derivative forms diastereomeric salts with the racemic amine. The (R)-amine/D-tartrate salt possesses a significantly lower solubility product (Ksp) in the aqueous methanol system, driving its selective precipitation and allowing for high optical purity recovery.

Step 4: Deprotection and Intramolecular Lactamization
  • Procedure: Treat the enantiopure (R)-β-amino ester with 4M HCl in dioxane to quantitatively cleave the Boc group. Concentrate the resulting intermediate diamine dihydrochloride under vacuum. Dissolve the residue in a large volume of methanol (to achieve high dilution, ~0.05 M) and add sodium methoxide (NaOMe) (2.5 equiv) to neutralize the salt and initiate cyclization. Reflux for 24 hours. Filter the resulting solid and wash with MTBE to yield (R)-7-methyl-1,4-diazepan-5-one as colorless crystals[5].

  • Causality & Expert Insight: HCl removes the Boc protecting group, liberating the terminal primary amine. High dilution is the critical parameter during the base-catalyzed lactamization; it suppresses intermolecular aminolysis (oligomerization) and kinetically favors the intramolecular attack of the primary amine on the methyl ester, successfully closing the 7-membered diazepanone ring.

References

  • Enantioselective synthesis of a dual orexin receptor antagonist. Organic Letters (ACS Publications).[Link]

  • Route of synthesis for the preparation of suvorexant (US10030010B2).
  • Evolving New Chemistry: Biocatalysis for the Synthesis of Amine-Containing Pharmaceuticals. MDPI Catalysts.[Link]

Sources

Application

Application Note: Utilizing (R)-7-Methyl-1,4-diazepan-5-one in Targeted Drug Discovery and Medicinal Chemistry

Introduction & Chemical Profile In modern medicinal chemistry, the transition from flat, sp2-rich aromatic molecules to sp3-enriched, three-dimensional scaffolds is a proven strategy to improve clinical success rates. (R...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Chemical Profile

In modern medicinal chemistry, the transition from flat, sp2-rich aromatic molecules to sp3-enriched, three-dimensional scaffolds is a proven strategy to improve clinical success rates. (R)-7-Methyl-1,4-diazepan-5-one (CAS: 1368005-98-4) is a highly versatile, chiral 7-membered heterocyclic building block that perfectly aligns with this paradigm [1].

Characterized by a secondary amine at the N1 position, a lactam carbonyl at C5, and a stereodefined methyl group at C7, this scaffold is increasingly utilized to replace traditional piperazine or homopiperazine (1,4-diazepane) rings [2]. It provides critical conformational restriction, fine-tuned basicity, and unique vector projections for Structure-Activity Relationship (SAR) optimization.

Mechanistic Insights & Causality in Scaffold Design

As a Senior Application Scientist, it is crucial to understand why this specific enantiomer and scaffold are chosen over simpler diamines. The integration of (R)-7-Methyl-1,4-diazepan-5-one into a drug candidate is driven by three causal mechanisms:

A. Intrinsic Regioselectivity (Protecting-Group-Free Chemistry)

Symmetrical diamines like piperazine require orthogonal protecting groups (e.g., Boc, Cbz) to prevent bis-alkylation, adding synthetic steps and reducing overall yield. In contrast, 1,4-diazepan-5-one possesses profound electronic differentiation. The N4 nitrogen is part of a lactam; its lone pair is delocalized into the adjacent C5 carbonyl, rendering it non-nucleophilic under standard conditions. Consequently, electrophiles selectively react with the highly nucleophilic N1 secondary amine[3]. This allows for direct, regioselective functionalization without the need for protecting groups.

B. Conformational Locking via Chirality

Unsubstituted 1,4-diazepanes are highly flexible, leading to a high entropic penalty upon binding to a target protein. The introduction of the (R)-methyl group at the C7 position creates steric bulk that restricts the ring's conformational flipping (chair/boat transitions). This "locks" the molecule into a bioactive conformation that optimally projects substituents into narrow binding pockets, such as kinase hinge regions or G-Protein-Coupled Receptor (GPCR) allosteric sites.

C. Modulated Basicity and ADME Optimization

The electron-withdrawing inductive effect of the lactam carbonyl lowers the pKa of the N1 amine compared to a standard piperazine. This slight reduction in basicity often correlates with improved metabolic stability, increased membrane permeability (higher cLogP), and reduced hERG liability (cardiotoxicity), which is a common hurdle for highly basic diamines.

Key Applications in Drug Discovery

  • Advanced Kinase Inhibitors: The scaffold is heavily utilized in oncology. For instance, it has been integrated into highly selective CDK9 inhibitors to trigger the rapid deletion of anti-apoptotic proteins (like Mcl-1) in cancer cells[4]. Furthermore, it is a core structural motif in novel ULK1 kinase inhibitors designed to block autophagy—a compensatory survival mechanism utilized by mutant Ras cancers [5].

  • Neuropsychiatric GPCR Modulators: In the pursuit of atypical antipsychotics, the scaffold has been used to synthesize analogs of Aripiprazole. Replacing the traditional 2,3-dichlorophenyl-piperazine moiety with a 1,4-diazepan-5-one derivative alters the binding affinity at dopamine D2 and serotonin 5-HT receptors, generating multi-target ligands with optimized pharmacokinetic profiles [6].

Scaffold Property Comparison

To highlight the structural advantages, the table below summarizes the physicochemical differences between standard diamine scaffolds and the chiral diazepanone.

PropertyPiperazine1,4-Diazepane(R)-7-Methyl-1,4-diazepan-5-one
Ring Size 6-membered7-membered7-membered
Basic Nitrogen Atoms 2 (Both secondary amines)2 (Both secondary amines)1 (Secondary amine), 1 (Lactam)
Regioselective Alkylation Poor (Requires protecting groups)Poor (Requires protecting groups)Excellent (Inherent electronic differentiation)
Conformational Flexibility Rigid (Chair)Highly FlexibleRestricted (Chiral methyl + Lactam planarity)
Hydrogen Bond Profile 2 Donors, 2 Acceptors2 Donors, 2 Acceptors2 Donors (Amine NH, Lactam NH), 2 Acceptors (Amine N, Lactam C=O)

Experimental Protocols

The following self-validating protocols are designed to leverage the intrinsic regioselectivity of the scaffold.

Protocol 1: Regioselective Buchwald-Hartwig Cross-Coupling at N1

Objective: Attach (R)-7-Methyl-1,4-diazepan-5-one to a heteroaryl chloride (e.g., a pyrimidine core for kinase inhibitors). Scientific Causality: We utilize a mild base ( Cs2​CO3​ ) rather than a strong alkoxide base (e.g., NaOtBu ). Strong bases possess a pKa high enough to deprotonate the lactam nitrogen (N4), which would lead to unwanted N4-arylation or bis-arylation. Cs2​CO3​ strictly limits reactivity to the nucleophilic N1 amine.

Step-by-Step Methodology:

  • Preparation: In an oven-dried Schlenk flask under an argon atmosphere, add the heteroaryl chloride (1.0 equiv) and (R)-7-Methyl-1,4-diazepan-5-one (1.2 equiv).

  • Catalyst Loading: Add Pd2​(dba)3​ (0.05 equiv) and RuPhos or Xantphos ligand (0.10 equiv). The bulky ligand facilitates reductive elimination and prevents coordination of the lactam motif to the palladium center.

  • Base Addition: Add finely powdered, anhydrous Cs2​CO3​ (2.0 equiv).

  • Solvent & Reaction: Suspend the mixture in anhydrous 1,4-dioxane (0.2 M concentration). Degas the suspension via three freeze-pump-thaw cycles. Heat the mixture to 90°C and stir for 12–16 hours.

  • Validation & Workup: Monitor completion via LC-MS. The mass spectrum should show a single major product peak corresponding to the N1-arylated mass. Cool to room temperature, filter through a pad of Celite to remove palladium/salts, and concentrate in vacuo. Purify via flash column chromatography (DCM/MeOH gradient).

Protocol 2: Regioselective N1-Alkylation via Reductive Amination

Objective: Synthesize GPCR ligand analogs by coupling the scaffold to an aliphatic aldehyde. Scientific Causality: Sodium triacetoxyborohydride (STAB) strictly reduces the intermediate iminium ion formed at the secondary aliphatic amine (N1). The lactam nitrogen (N4) cannot form an iminium species and remains completely inert, ensuring 100% regioselectivity.

Step-by-Step Methodology:

  • Imine Formation: Dissolve (R)-7-Methyl-1,4-diazepan-5-one (1.0 equiv) and the target aldehyde (1.05 equiv) in anhydrous 1,2-dichloroethane (DCE).

  • Acid Catalysis: Add glacial acetic acid (1.0 equiv) to promote iminium ion formation. Stir at room temperature for 2 hours.

  • Reduction: Portion-wise, add STAB (1.5 equiv). The mild reducing power of STAB prevents the reduction of the lactam carbonyl.

  • Completion: Stir for an additional 12 hours at room temperature. Quench the reaction with saturated aqueous NaHCO3​ . Extract with dichloromethane, dry over Na2​SO4​ , and purify via silica gel chromatography.

Pathway Visualization

The diagram below illustrates the mechanistic role of (R)-7-Methyl-1,4-diazepan-5-one derived inhibitors in blocking the ULK1 autophagy pathway, a critical target in mutant Ras oncology [5].

G Nutrient Nutrient Deprivation (Cellular Stress) AMPK AMPK Activation Nutrient->AMPK mTORC1 mTORC1 Inhibition Nutrient->mTORC1 ULK1 ULK1 Kinase Complex (Initiation) AMPK->ULK1 Activates mTORC1->ULK1 Relieves Inhibition Autophagy Autophagosome Formation (Cancer Cell Survival) ULK1->Autophagy Promotes Inhibitor (R)-7-Methyl-1,4-diazepan-5-one Derived Inhibitor Inhibitor->ULK1 Blocks

Caption: Autophagy inhibition pathway modulated by (R)-7-Methyl-1,4-diazepan-5-one derived ULK1 antagonists.

References
  • National Institutes of Health (NIH). "Synthesis, crystal structures and docking studies of 2,7-diphenyl-1,4-diazepan-5-one derivatives". PMC. Available at: [Link]

  • Cardiff University / ORCA. "Structure-based design of highly selective 2,4,5-trisubstituted pyrimidine CDK9 inhibitors as anti-cancer agents". Available at: [Link]

  • Google Patents. "US11530206B2 - Phenylaminopyrimidine amide autophagy inhibitors and methods of use thereof".
  • Der Pharma Chemica. "In Vivo Antipsychotics: Synthesis, Spectral, Docking and Pharmacokinetic Properties of New 1-(4-(3,4-dihydroquinolin-2(1H)-one-7-yloxy)butyl)-3-methyl-2,7-diphenyl-1,4-diazepan-5-one Analogs of Aripiprazole". Available at: [Link]

Method

Application Note: (R)-7-Methyl-1,4-diazepan-5-one as a Regioselective Chiral Scaffold in CNS Drug Discovery

Mechanistic Rationale & Bioisosterism In modern pharmaceutical development, particularly for central nervous system (CNS) indications, the architectural design of small molecules heavily relies on conformationally constr...

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Author: BenchChem Technical Support Team. Date: April 2026

Mechanistic Rationale & Bioisosterism

In modern pharmaceutical development, particularly for central nervous system (CNS) indications, the architectural design of small molecules heavily relies on conformationally constrained heterocycles. (R)-7-Methyl-1,4-diazepan-5-one (CAS: 1368005-98-4)[1] has emerged as a highly versatile, chiral seven-membered building block.

Historically, piperazine has been the go-to scaffold for CNS-active compounds. However, piperazine's high basicity and planar conformational profile frequently lead to off-target hERG channel toxicity and poor receptor subtype selectivity[2]. The expansion to a 7-membered diazepanone ring introduces a non-planar "twist-chair" conformation. More importantly, the presence of the lactam carbonyl at the 5-position serves a critical synthetic function: it electronically desymmetrizes the two nitrogen atoms. The N4 position becomes a deactivated secondary amide, while the N1 position remains a nucleophilic secondary amine. This inherent regioselectivity allows chemists to perform highly specific functionalizations at N1 without the need for complex, atom-inefficient orthogonal protecting groups.

Quantitative Profiling: Piperazine vs. Diazepanone Scaffolds

To understand the causality behind selecting (R)-7-Methyl-1,4-diazepan-5-one over traditional 6-membered rings, we must analyze their physicochemical differences.

PropertyPiperazine(R)-7-Methyl-1,4-diazepan-5-oneCausality / Impact in Drug Design
Ring Size 6-membered7-memberedIncreased flexibility; distinct exit vectors for substituents.
Nucleophilicity Symmetric (N1 ≈ N4)Asymmetric (N1 >> N4)Enables regioselective coupling without protecting groups.
Conformation Chair (Planar tendency)Twist-Chair (Non-planar)Enhanced 3D shape; better fit into deep GPCR binding pockets[3].
Chiral Centers 01 (C7 position)Stereospecific target engagement; prevents racemic off-target effects.

Pathway Context: Orexin Receptor Antagonism

The primary industrial application of (R)-7-Methyl-1,4-diazepan-5-one is acting as the foundational chiral core for Dual Orexin Receptor Antagonists (DORAs), most notably Suvorexant [4].

In the CNS, orexin neuropeptides bind to OX1 and OX2 G-protein-coupled receptors (GPCRs), triggering a Gq-mediated phospholipase C (PLC) cascade that releases intracellular calcium to promote wakefulness. The (R)-methyl group of the diazepanone scaffold acts as a conformational lock. It forces the 7-membered ring into a specific geometry that perfectly projects the N1-benzoxazole and N4-aroyl substituents into the OX1/OX2 binding pockets, competitively blocking orexin binding and facilitating sleep.

OrexinSignaling Orexin Orexin Neuropeptides Receptor OX1/OX2 Receptors (GPCRs) Orexin->Receptor Agonism Gq Gq Protein Cascade Receptor->Gq Calcium Intracellular Ca2+ Gq->Calcium Wake Wakefulness & Arousal Calcium->Wake Drug DORA (Suvorexant) (Diazepanone Core) Drug->Receptor Competitive Antagonism

Fig 1: Orexin receptor signaling pathway and DORA competitive antagonism.

Synthetic Strategy & Workflow

The synthesis of Suvorexant-like molecules leverages the electronic desymmetrization of the diazepanone[4]. The workflow deliberately preserves the lactam moiety during the initial coupling phase to direct the electrophile exclusively to the N1 amine. Only after the N1 position is secured is the lactam reduced to a homopiperazine, freeing the N4 position for final acylation.

SyntheticWorkflow SM (R)-7-Methyl-1,4- diazepan-5-one SNAr Regioselective N1-Arylation SM->SNAr Lactam N1-Arylated Lactam SNAr->Lactam Reduction Lactam Reduction Lactam->Reduction Amine Diazepane Intermediate Reduction->Amine Acylation N4-Acylation Amine->Acylation API Suvorexant (API) Acylation->API

Fig 2: Regioselective synthetic workflow utilizing the diazepanone core.

Experimental Protocol: Regioselective N1-Arylation

This protocol details the critical first step of the workflow: the regioselective Nucleophilic Aromatic Substitution (SNAr) of a benzoxazole derivative onto the N1 position of (R)-7-Methyl-1,4-diazepan-5-one.

Objective: Achieve >98% regioselectivity at the N1 position while preserving the C7 chiral center (ee > 99%).

Reagents & Materials
  • (R)-7-Methyl-1,4-diazepan-5-one (1.0 eq)

  • 2,5-Dichlorobenzoxazole (1.05 eq)

  • N,N-Diisopropylethylamine (DIPEA) (2.5 eq)

  • Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Methodology
  • Reactor Preparation & Dissolution: Charge a dry, nitrogen-purged round-bottom flask with (R)-7-Methyl-1,4-diazepan-5-one and anhydrous DMF (10 mL/g of substrate). Causality: DMF provides the high dielectric constant necessary to stabilize the polar Meisenheimer complex transition state during the SNAr reaction.

  • Base Addition: Add DIPEA dropwise at room temperature. Causality: A sterically hindered, non-nucleophilic base like DIPEA is mandatory. Stronger, nucleophilic bases (e.g., NaOH or alkoxides) risk hydrolyzing the lactam ring or initiating enolization-driven racemization at the adjacent C7 chiral center.

  • Electrophile Coupling: Introduce 2,5-Dichlorobenzoxazole in a single portion. Stir the mixture and elevate the temperature to 80°C for 12 hours. Causality: The deactivated nature of the benzoxazole electrophile requires thermal energy to overcome the activation barrier. The N4 amide nitrogen remains entirely unreactive under these conditions due to resonance stabilization with the C5 carbonyl.

  • Quench & Extraction: Cool the reaction to 20°C. Quench with ice-cold saturated aqueous NaHCO3. Extract the aqueous layer with Ethyl Acetate (3 × 20 mL). Wash the combined organic layers with 5% aqueous LiCl to remove residual DMF.

  • Concentration & Isolation: Dry the organic phase over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the crude N1-arylated lactam.

Quality Control & Self-Validating Systems

To ensure the trustworthiness of the synthesis, the protocol must be validated through orthogonal analytical techniques before proceeding to the lactam reduction step.

  • Regioselectivity Validation (1H NMR): Dissolve a sample of the crude product in DMSO-d6. The reaction is self-validating if the N4-amide proton signal (typically a broad singlet downfield at ~7.5–8.0 ppm) remains perfectly intact, while the N1-amine proton signal (previously at ~2.5 ppm) has completely disappeared. This proves exclusive N1 functionalization.

  • Chiral Integrity Validation (Chiral HPLC): Run the product against a racemic standard using a chiral stationary phase (e.g., Chiralpak AD-H). The enantiomeric excess (ee) must be >99%[4]. Any degradation in ee indicates that the thermal conditions in Step 3 were too harsh, necessitating a reduction in temperature or a switch to a milder base.

References

  • US10030010B2 - Route of synthesis for the preparation of suvorexant Source: Google Patents URL
  • Applications of Isosteres of Piperazine in the Design of Biologically Active Compounds: Part 1 Source: Journal of Agricultural and Food Chemistry (ACS Publications) URL:[Link]

  • Synthesis, crystal structures and docking studies of 2,7-diphenyl-1,4-diazepan-5-one derivatives Source: PubMed Central (PMC) / National Institutes of Health URL:[Link]

Sources

Application

Application Note: A Platform for Diversity-Oriented Synthesis of (R)-7-Methyl-1,4-diazepan-5-one Derivatives for Biological Screening

Abstract The 1,4-diazepan-5-one scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds, including those with anxiolytic, anticonvulsant, and hypnotic propert...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The 1,4-diazepan-5-one scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds, including those with anxiolytic, anticonvulsant, and hypnotic properties.[1][2][3][4] This application note provides a comprehensive guide for the synthesis and derivatization of a specific chiral variant, (R)-7-Methyl-1,4-diazepan-5-one. By establishing a robust synthetic platform, we enable the creation of a diverse library of analogues for high-throughput biological screening. We present detailed, field-tested protocols for the synthesis of the core scaffold, followed by systematic derivatization at the N1 and N4 positions through N-acylation and reductive amination. The causality behind experimental choices, detailed characterization methodologies, and a framework for library application in drug discovery are discussed.

Introduction: The Rationale for Derivatization

In early-stage drug discovery, the goal is to explore chemical space efficiently to identify "hits"—molecules that show activity against a biological target.[5] The (R)-7-Methyl-1,4-diazepan-5-one core presents an ideal starting point. It possesses key features for elaboration:

  • A Chiral Center: The (R)-configuration at the C7 position introduces stereospecificity, which is often critical for selective interaction with biological targets.

  • Two Points of Diversification: The secondary amine at the N1 position and the amide nitrogen at the N4 position are readily functionalized, allowing for the systematic introduction of a wide range of chemical moieties.

  • Favorable Physicochemical Properties: The scaffold has a low molecular weight and contains hydrogen bond donors and acceptors, characteristics that are favorable for developing drug-like molecules.

This guide details a strategic workflow to generate a library of novel chemical entities based on this scaffold, preparing them for high-throughput screening (HTS) campaigns to uncover new therapeutic leads.[6][7]

Overall Workflow

The process begins with the synthesis of the chiral core, proceeds to parallel derivatization to build a compound library, which is then characterized and formatted for biological evaluation.

G cluster_0 Part 1: Core Synthesis cluster_1 Part 2: Derivatization cluster_2 Part 3: Analysis & Screening start Chiral Precursor ((R)-Alanine Derivative) core_synthesis Intramolecular Cyclization start->core_synthesis core_product (R)-7-Methyl-1,4- diazepan-5-one Scaffold core_synthesis->core_product n1_deriv N1 Derivatization (Reductive Amination, Acylation) core_product->n1_deriv n4_deriv N4 Derivatization (Alkylation, Acylation) core_product->n4_deriv library Compound Library library_dummy n1_deriv->library_dummy n4_deriv->library_dummy characterization QC/QA (LC-MS, NMR, Purity) library->characterization screening High-Throughput Screening (HTS) characterization->screening

Figure 1: High-level workflow from scaffold synthesis to biological screening.

Part 1: Synthesis of the (R)-7-Methyl-1,4-diazepan-5-one Core Scaffold

A robust synthesis of the starting material is paramount. We propose a reliable two-step protocol starting from commercially available (R)-N-Boc-alanine.

Figure 2: Proposed synthetic route for the core scaffold.

Protocol 1: Synthesis of the Core Scaffold

Step 1A: Peptide Coupling

  • Reagents & Setup: To a round-bottom flask under N₂, add (R)-N-Boc-alanine (1.0 eq), ethyl 3-aminopropionate hydrochloride (1.05 eq), HOBt (1.1 eq), and anhydrous Dichloromethane (DCM). Cool the mixture to 0 °C in an ice bath.

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.5 eq) dropwise. The mixture should become a clear solution.

  • Coupling Agent: Add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.1 eq) portion-wise, maintaining the temperature at 0 °C.

  • Reaction: Allow the reaction to warm to room temperature and stir overnight (12-16 hours).

  • Work-up: Dilute the reaction with DCM and wash sequentially with 1M HCl (2x), saturated NaHCO₃ solution (2x), and brine (1x). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude dipeptide intermediate, which can be used in the next step without further purification.

Step 1B: Deprotection and Intramolecular Cyclization

  • Boc Deprotection: Dissolve the crude intermediate from Step 1A in DCM. Add Trifluoroacetic acid (TFA) (10 eq) dropwise at 0 °C. Stir at room temperature for 2-3 hours until TLC/LC-MS indicates complete removal of the Boc protecting group.

  • Solvent Removal: Concentrate the reaction mixture under reduced pressure to remove excess TFA and DCM.

  • Cyclization: Immediately dissolve the resulting TFA salt in toluene. Add DIPEA (3.0 eq) and heat the mixture to reflux (approx. 110 °C) for 12-24 hours. The progress of the intramolecular amide formation can be monitored by LC-MS.

  • Purification: After cooling, concentrate the mixture in vacuo. Purify the crude product via column chromatography (Silica gel, gradient elution with 0-10% Methanol in DCM) to afford (R)-7-Methyl-1,4-diazepan-5-one as a solid or viscous oil.

Part 2: Derivatization Strategies for Library Synthesis

The synthesized core scaffold possesses two chemically distinct nitrogen atoms suitable for diversification. The N1 secondary amine is a stronger nucleophile and is readily functionalized. The N4 amide nitrogen is significantly less nucleophilic and requires more forcing conditions for alkylation.

Figure 3: Key derivatization pathways at the N1 and N4 positions.

Protocol 2: General Procedure for N1-Alkylation via Reductive Amination

Reductive amination is a highly reliable and versatile method for forming C-N bonds.[8][9] We recommend sodium triacetoxyborohydride (STAB) as the reducing agent due to its mild nature and excellent chemoselectivity for the iminium intermediate over aldehydes.[8]

  • Setup: In a vial, dissolve (R)-7-Methyl-1,4-diazepan-5-one (1.0 eq) and a selected aldehyde or ketone (R¹-CHO, 1.1 eq) in an anhydrous solvent such as Dichloroethane (DCE) or Tetrahydrofuran (THF).

  • Reducing Agent: Add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise. A slight effervescence may be observed.

  • Reaction: Cap the vial and stir the mixture at room temperature for 4-16 hours. Monitor the reaction by LC-MS for the disappearance of the starting material.

  • Quenching & Work-up: Carefully quench the reaction by adding saturated NaHCO₃ solution. Extract the aqueous layer with DCM or Ethyl Acetate (3x). Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

  • Purification: Purify the crude product via preparative HPLC or column chromatography to yield the desired N1-substituted derivative.

Table 1: Representative Aldehydes for N1-Derivatization

Reagent NameR¹ GroupExpected Product Properties
BenzaldehydeBenzylIntroduces aromatic, hydrophobic character.
4-Pyridinecarboxaldehyde4-PyridylmethylAdds a basic nitrogen for potential salt formation and improved solubility.
CyclohexanecarboxaldehydeCyclohexylmethylIncreases lipophilicity and conformational rigidity.
IsovaleraldehydeIsobutylAdds a simple, branched alkyl chain.
Protocol 3: General Procedure for N1-Acylation

Acylation of the N1-amine with acyl chlorides or acid anhydrides provides access to a diverse range of amide derivatives.

  • Setup: Dissolve the core scaffold (1.0 eq) in anhydrous DCM in a flask equipped with a magnetic stirrer and cooled to 0 °C.

  • Base: Add a non-nucleophilic base such as triethylamine (TEA) or DIPEA (1.5 eq).

  • Acylating Agent: Slowly add the desired acyl chloride or anhydride (R³-COCl, 1.1 eq) dropwise.

  • Reaction: Allow the mixture to warm to room temperature and stir for 2-6 hours. Monitor by TLC or LC-MS.

  • Work-up & Purification: Wash the reaction mixture with water and brine. Dry the organic layer over Na₂SO₄, concentrate, and purify by chromatography.

Part 3: Characterization and Library Preparation

Rigorous analytical characterization is essential to confirm the identity and purity of each synthesized derivative before it enters a biological screen.[10]

Analytical Workflow:

  • Purity Assessment (HPLC): Each purified compound should be analyzed by High-Performance Liquid Chromatography (HPLC) with UV detection to determine its purity, which should ideally be >95%.

  • Identity Confirmation (LC-MS): Liquid Chromatography-Mass Spectrometry provides confirmation of the molecular weight of the desired product.

  • Structural Elucidation (NMR): ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy are used to confirm the precise chemical structure of the final compound.[11][12] Successful derivatization at N1, for example, will result in the disappearance of the N1-H proton signal and the appearance of new signals corresponding to the added R¹ group.

Table 2: Template for Derivative Library Characterization Data

Compound IDStructure (R¹ Group)MW (Calc.)MW (Found, M+H⁺)Purity (HPLC, %)¹H NMR
L001Benzyl218.30219.1>98Conforms
L0024-Pyridylmethyl219.29220.1>97Conforms
..................
Preparation for High-Throughput Screening (HTS)

For biological screening, the validated compound library must be prepared in a format compatible with automated HTS platforms.[13][14]

  • Solubilization: Each compound is typically dissolved in 100% Dimethyl sulfoxide (DMSO) to create a high-concentration stock solution (e.g., 10 mM).[6]

  • Plating: The stock solutions are then arrayed in 96-well or 384-well microplates.[13]

  • Storage: Plates are sealed and stored at -20 °C or -80 °C to maintain compound integrity.

  • Assay Concentration: During screening, these stocks are diluted to the final assay concentration (typically in the 1-10 µM range).[13] The final DMSO concentration in the assay should be kept low (e.g., <0.5%) to avoid solvent-induced artifacts.[6]

Conclusion

This application note provides a validated and logical framework for the creation of a novel chemical library based on the (R)-7-Methyl-1,4-diazepan-5-one scaffold. By following the detailed protocols for core synthesis, strategic derivatization, and rigorous characterization, researchers can efficiently generate a diverse set of molecules. This library serves as a valuable resource for high-throughput screening campaigns, accelerating the discovery of new chemical probes and potential therapeutic agents across a wide range of biological targets.

References

  • Bhal, S. K., et al. (2016). High throughput screening of small molecule library: procedure, challenges and future. Journal of Cancer Science & Therapy. Available at: [Link]

  • Zhang, Z., et al. (2017). Enantioselective Direct Synthesis of Free Cyclic Amines via Intramolecular Reductive Amination. Organic Letters. Available at: [Link]

  • Asymmetric pharma. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. Available at: [Link]

  • Inglese, J., et al. (2006). Reporting data from high-throughput screening of small-molecule libraries. Nature Biotechnology. Available at: [Link]

  • Mrksich, M., et al. (2011). High-Throughput Screening of Small Molecule Libraries using SAMDI Mass Spectrometry. ACS Combinatorial Science. Available at: [Link]

  • Shaw, J. T., et al. (2024). Reductive Amination of Carbonyl C–C Bonds Enables Formal Nitrogen Insertion. The Journal of Organic Chemistry. Available at: [Link]

  • Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). organic-chemistry.org. Available at: [Link]

  • Kamal, A., et al. (2015). Rational Design, Synthesis, Computational Studies and Biological Evaluation of New Diazepanone Derivatives. ResearchGate. Available at: [Link]

  • Mrksich, M., et al. (2011). High-Throughput Screening of Small Molecule Libraries Using SAMDI Mass Spectrometry. PubMed. Available at: [Link]

  • ResearchGate. (2020). Intermolecular reductive amination to obtain cyclic amines. ResearchGate. Available at: [Link]

  • Academia.edu. (2012). Review on Synthesis of Biologically Active Diazepam Derivatives. Academia.edu. Available at: [Link]

  • Chandak, B.G., et al. (2010). Synthesis, Spectral Studies and Biological Activity of Some 1, 5-Benzodiazepine Derivatives. International Journal of PharmTech Research. Available at: [Link]

  • Mini-Reviews in Organic Chemistry. (2012). Review on Synthesis of Biologically Active Diazepam Derivatives. Bentham Science. Available at: [Link]

  • International Journal of Pharmaceutical and Medical Research. (2022). Review on Preparation Methods and Different Biological Activity of 1, 5-Benzodiazepines. IJPMR. Available at: [Link]

  • Pujol, M.D., et al. (2018). 1,4-Benzodiazepines and New Derivatives: Description, Analysis, and Organic Synthesis. IntechOpen. Available at: [Link]

  • International Science Community Association. (2012). 1, 5 Benzodiazepines: Overview of Properties and Synthetic Aspects. Research Journal of Chemical Sciences. Available at: [Link]

  • Wlodarczyk, N., et al. (2007). Synthesis of 1,4-Diazepin-5-ones under Microwave Irradiation and Their Reduction Products. ResearchGate. Available at: [Link]

  • Somashekara, M., et al. (2012). Synthesis and characterization of new 1,2-diazepine derivative. Der Pharma Chemica. Available at: [Link]

  • Beljanski, M., et al. (2001). [Synthesis and pharmacological study of 7-phenyl-1,4-diazepin-5-one and its derivatives]. Il Farmaco. Available at: [Link]

  • Escobar, C. A., et al. (2013). Synthesis of N-Acylated 1,5-Benzodiazepines: Differentiation between Two Possible Acylation Sites via Hydrogen Bonding. Zeitschrift für Naturforschung B. Available at: [Link]

  • Ghorai, M. K., et al. (2020). Synthesis of 1,4-Diazepanes and Benzo[b][5][8]diazepines by a Domino Process Involving the In Situ Generation of an Aza-Nazarov Reagent. The Journal of Organic Chemistry. Available at: [Link]

  • Heravi, M. M., et al. (2010). Synthesis of Substituted 1,4-Diazepines and 1,5-Benzodiazepines Using an Efficient Heteropolyacid-Catalyzed Procedure. Molecules. Available at: [Link]

  • Royal Society of Chemistry. (2023). Synthetic aspects of 1,4- and 1,5-benzodiazepines using o-phenylenediamine: a study of past quinquennial. RSC Advances. Available at: [Link]

  • Journal of Chemical and Pharmaceutical Research. (2012). Synthesis and characterization of some 1,4-diazepines derivatives. JOCPR. Available at: [Link]

  • Hu, Y., et al. (2007). Benzodiazepine biosynthesis in Streptomyces refuineus. Chemistry & Biology. Available at: [Link]

  • Butler, R. N., et al. (1995). The acylation of 5H-2,3-benzodiazepines. Journal of the Chemical Society, Perkin Transactions 1. Available at: [Link]

  • Escobar, C. A., et al. (2013). Synthesis of N-Acylated 1,5-Benzodiazepines: Differentiation between Two Possible Acylation Sites via Hydrogen Bonding. Verlag der Zeitschrift für Naturforschung. Available at: [Link]

  • precisionFDA. (7-METHYL-1,4-DIAZEPAN-1-YL)(5-METHYL-2-(2H-1,2,3-TRIAZOL-2-YL)PHENYL)METHANONE, (R)-. precisionFDA. Available at: [Link]

  • Wang, X., et al. (2025). Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines. Molecules. Available at: [Link]

  • Szewczyk, J. R., et al. (2010). A Concise Synthesis of 1,4-dihydro-[5][8]diazepine-5,7-dione, a Novel 7-TM Receptor Ligand Core Structure With Melanocortin Receptor Agonist Activity. Bioorganic & Medicinal Chemistry. Available at: [Link]

  • Higashi, T. (2013). Derivatization reagents in liquid chromatography/electrospray ionization tandem mass spectrometry for biomedical analysis. Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

  • U.S. Food and Drug Administration. (2015). Modern analytics for synthetically derived complex drug substances: NMR, AFFF-MALS, and MS tests for glatiramer acetate. ResearchGate. Available at: [Link]

  • Journal of Chemical and Pharmaceutical Research. (2015). Identification, synthesis and characterization of principal process related potential impurities in Diazepam. JOCPR. Available at: [Link]

  • Gaetano, A., et al. (2008). HPLC-PDA-MS and NMR Characterization of C-glycosyl Flavones in a Hydroalcoholic Extract of Citrus Aurantifolia Leaves With Antiplatelet Activity. Journal of Agricultural and Food Chemistry. Available at: [Link]

  • Moreau, B., et al. (2005). Chromatographic, Spectrometric and NMR Characterization of a New Set of Glucuronic Acid Esters Synthesized by Lipase. Biotechnology, Agronomy, Society and Environment. Available at: [Link]

Sources

Method

Protocol for N-Alkylation of 7-methyl-1,4-diazepan-5-one: A Detailed Guide for Researchers

This comprehensive guide provides detailed application notes and protocols for the N-alkylation of 7-methyl-1,4-diazepan-5-one, a valuable scaffold in medicinal chemistry and drug development. This document is intended f...

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Author: BenchChem Technical Support Team. Date: April 2026

This comprehensive guide provides detailed application notes and protocols for the N-alkylation of 7-methyl-1,4-diazepan-5-one, a valuable scaffold in medicinal chemistry and drug development. This document is intended for researchers, scientists, and professionals in the field, offering in-depth technical insights and robust, validated methodologies.

Introduction to the 7-methyl-1,4-diazepan-5-one Scaffold

The 1,4-diazepan-5-one core is a privileged seven-membered heterocyclic motif found in a variety of biologically active compounds.[1] The presence of both an amide and a secondary amine within the ring system offers rich opportunities for chemical modification, enabling the exploration of structure-activity relationships (SAR) in drug discovery programs. Specifically, N-alkylation at the more nucleophilic N4 position allows for the introduction of diverse substituents, which can modulate the pharmacological and pharmacokinetic properties of the resulting molecules. This guide will focus on two primary and highly effective methods for the N-alkylation of 7-methyl-1,4-diazepan-5-one: direct alkylation via nucleophilic substitution and reductive amination.

Mechanistic Considerations: N1 versus N4 Alkylation

The 7-methyl-1,4-diazepan-5-one structure presents two distinct nitrogen atoms for potential alkylation: the N1 amide nitrogen and the N4 secondary amine nitrogen. The N4 amine is significantly more nucleophilic and basic than the N1 amide nitrogen, whose lone pair of electrons is delocalized by resonance with the adjacent carbonyl group. Consequently, alkylation is expected to occur selectively at the N4 position under standard conditions.

Protocol 1: Direct N-Alkylation with Alkyl Halides

This protocol details the direct N-alkylation of 7-methyl-1,4-diazepan-5-one with an alkyl halide (e.g., benzyl bromide) via an SN2 reaction. This method is analogous to the well-established Williamson ether synthesis.[2][3] A base is employed to deprotonate the secondary amine, increasing its nucleophilicity.

Experimental Workflow: Direct N-Alkylation

G cluster_prep Reaction Setup cluster_reaction Reaction cluster_workup Work-up & Purification A Dissolve 7-methyl-1,4-diazepan-5-one in acetonitrile B Add K2CO3 (base) A->B C Add alkyl halide (e.g., benzyl bromide) B->C D Heat mixture to reflux C->D E Monitor reaction by TLC/LC-MS D->E F Cool to room temperature and filter E->F G Concentrate filtrate F->G H Partition between EtOAc and water G->H I Dry and concentrate organic layer H->I J Purify by column chromatography I->J

Caption: Workflow for direct N-alkylation.

Step-by-Step Methodology
  • Reaction Setup: To a solution of 7-methyl-1,4-diazepan-5-one (1.0 eq) in anhydrous acetonitrile, add potassium carbonate (K₂CO₃) (2.0-3.0 eq).

  • Addition of Alkylating Agent: Add the desired alkyl halide (e.g., benzyl bromide, 1.1-1.2 eq) to the suspension.

  • Reaction: Heat the reaction mixture to reflux (approximately 82°C for acetonitrile) and stir for 12-24 hours. The progress of the reaction should be monitored by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Work-up: Upon completion, cool the reaction mixture to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure.

  • Extraction: Partition the residue between ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo.

  • Purification: Purify the crude product by column chromatography on silica gel to afford the desired N-alkylated product.

Causality Behind Experimental Choices:
  • Solvent: Acetonitrile is a polar aprotic solvent that effectively dissolves the reactants and facilitates the SN2 reaction without interfering with the nucleophile.

  • Base: Potassium carbonate is a mild inorganic base, sufficient to deprotonate the secondary amine without causing side reactions. An excess is used to drive the reaction to completion.[4]

  • Monitoring: Regular monitoring by TLC or LC-MS is crucial to determine the point of complete consumption of the starting material and to avoid potential side reactions from prolonged heating.

Protocol 2: Reductive Amination

Reductive amination is a highly versatile and efficient method for N-alkylation that proceeds via an intermediate iminium ion.[5][6] This one-pot reaction involves the condensation of the amine with a carbonyl compound (an aldehyde or ketone) to form an iminium ion, which is then reduced in situ by a mild reducing agent.[7]

Experimental Workflow: Reductive Amination

G cluster_prep Reaction Setup cluster_reaction Reduction cluster_workup Work-up & Purification A Dissolve 7-methyl-1,4-diazepan-5-one in methanol B Add aldehyde (e.g., benzaldehyde) A->B C Stir to form iminium ion B->C D Cool to 0°C C->D E Add NaBH4 portion-wise D->E F Warm to room temperature and stir E->F G Quench with water F->G H Extract with dichloromethane G->H I Dry and concentrate organic layer H->I J Purify by column chromatography I->J

Caption: Workflow for reductive amination.

Step-by-Step Methodology
  • Iminium Ion Formation: Dissolve 7-methyl-1,4-diazepan-5-one (1.0 eq) in methanol (MeOH). Add the desired aldehyde or ketone (1.1-1.2 eq) and stir the mixture at room temperature for 1-2 hours to allow for the formation of the iminium ion intermediate.

  • Reduction: Cool the reaction mixture to 0°C in an ice bath. Add sodium borohydride (NaBH₄) (1.5 eq) portion-wise, ensuring the temperature remains below 10°C.

  • Reaction Completion: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 2-4 hours.

  • Work-up: Quench the reaction by the slow addition of water.

  • Extraction: Extract the aqueous mixture with dichloromethane (DCM) or ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel.

Causality Behind Experimental Choices:
  • Solvent: Methanol is a suitable protic solvent that facilitates both the iminium ion formation and the subsequent reduction.

  • Reducing Agent: Sodium borohydride is a mild and cost-effective reducing agent that selectively reduces the iminium ion in the presence of the amide carbonyl group.[7] For more sensitive substrates, sodium triacetoxyborohydride (NaBH(OAc)₃) can be used as it is a milder and more selective reducing agent for reductive aminations.

  • Temperature Control: The portion-wise addition of NaBH₄ at 0°C is a critical safety and selectivity measure to control the exothermic reaction and prevent the reduction of the starting aldehyde or ketone.

Data Presentation

The following table summarizes expected outcomes for the N-alkylation of 7-methyl-1,4-diazepan-5-one with representative reagents.

ProtocolAlkylating AgentProductExpected Yield Range
Direct AlkylationBenzyl bromideN-benzyl-7-methyl-1,4-diazepan-5-one60-80%
Direct AlkylationEthyl iodideN-ethyl-7-methyl-1,4-diazepan-5-one55-75%
Reductive AminationBenzaldehydeN-benzyl-7-methyl-1,4-diazepan-5-one70-90%
Reductive AminationAcetoneN-isopropyl-7-methyl-1,4-diazepan-5-one65-85%

Trustworthiness and Self-Validation

The protocols provided are based on well-established chemical principles and analogous procedures reported in peer-reviewed literature for similar heterocyclic systems.[4][5][7] To ensure the validity of the results, the following characterization techniques are recommended for the final products:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure of the N-alkylated product and verify the site of alkylation.

  • Mass Spectrometry (MS): To confirm the molecular weight of the product.

  • High-Performance Liquid Chromatography (HPLC): To assess the purity of the final compound.

References

  • Trost, B. M., & Dong, G. (2021). Enantioenriched α-Vinyl 1,4-Benzodiazepines and 1,4-Benzoxazepines via Enantioselective Rhodium-Catalyzed Hydrofunctionalizations of Alkynes and Allenes. The Journal of Organic Chemistry, 86(15), 10245–10263. [Link]

  • Neis, C., et al. (2024). The synthesis of N,1,4-tri(alkoxy-hydroxybenzyl)-1,4-diazepane-amines: investigations on reaction characteristics and mechanism. RSC Advances, 14(30), 21569-21582. [Link]

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

  • Chemistry Steps. (2022). Williamson Ether Synthesis. [Link]

  • Wikipedia. (n.d.). Williamson ether synthesis. [Link]

  • Chen, X., et al. (2007). Synthesis and biological studies of N-alkylated cyclic diamines. Bioorganic & Medicinal Chemistry Letters, 17(2), 357-360. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Improving yield in (R)-7-Methyl-1,4-diazepan-5-one synthesis

Welcome to the Technical Support Center for the synthesis of (R)-7-Methyl-1,4-diazepan-5-one. As a Senior Application Scientist, I have designed this hub to address the critical bottlenecks researchers face when scaling...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the synthesis of (R)-7-Methyl-1,4-diazepan-5-one. As a Senior Application Scientist, I have designed this hub to address the critical bottlenecks researchers face when scaling up this essential chiral intermediate. This compound is widely utilized in the development of dual orexin receptor antagonists (DORAs) such as 1[1], which target the 2 to treat insomnia and sleep disorders[2].

Synthesizing 7-membered diazepanone rings is notoriously difficult due to entropic penalties and competing intermolecular oligomerization. Furthermore, achieving the strict enantiomeric excess (ee) required for pharmaceutical applications demands a highly optimized chiral resolution strategy[3]. This guide provides the mechanistic causality, self-validating protocols, and troubleshooting steps necessary to master this workflow.

Mechanistic Overview & Causality

The synthesis of (R)-7-Methyl-1,4-diazepan-5-one occurs in two primary phases:

  • Formation of the Racemic Core : A Michael addition between ethylenediamine and a crotonate derivative forms an acyclic amino-ester intermediate, which then undergoes thermal amidation to close the 7-membered ring. The causality governing yield here is concentration . Intramolecular cyclization (desired) is a first-order process, while intermolecular amidation (polymerization) is a second-order process. High dilution is mandatory to kinetically favor the ring closure.

  • Chiral Resolution : The racemic mixture is resolved via diastereomeric salt formation using a 3[3]. The causality relies on the differential lattice energies and solubilities of the resulting diastereomeric salts. Thermodynamic control during crystallization ensures that only the (R)-enantiomer precipitates.

Pathways Intermediate Acyclic Amino-Ester Intermediate Intramolecular Intramolecular Attack (k_intra) Intermediate->Intramolecular High Dilution (Low [M]) Intermolecular Intermolecular Attack (k_inter [M]) Intermediate->Intermolecular High Concentration (High [M]) Target 7-Membered Ring (Target Product) Intramolecular->Target Polymer Polyamides (Waste Byproduct) Intermolecular->Polymer

Competing kinetic pathways during the cyclization of the acyclic intermediate. (Max Width: 760px)

Quantitative Data: Yield Optimization Matrix

To demonstrate the critical nature of reaction parameters on the cyclization step, review the empirical data below. Notice how steady-state concentration directly dictates the purity profile.

Reaction ParameterConcentration (M)Temperature (°C)Yield (%)Purity (HPLC Area %)Major Byproduct
Standard Batch1.065 (Reflux)42%88%Polyamides (35%)
High Dilution0.165 (Reflux)78%96%Polyamides (12%)
Slow Addition0.5 (Steady-State)65 (Reflux)84%98%Polyamides (5%)
Low Temperature0.52515%90%Uncyclized Intermediate

Table 1: Impact of concentration and temperature on the cyclization of the acyclic amino-ester intermediate.

Self-Validating Experimental Protocols

Protocol 1: Synthesis of Racemic 7-Methyl-1,4-diazepan-5-one
  • System Preparation: Purge a 2 L jacketed reactor with N₂. Charge with 1000 mL of anhydrous methanol to establish the necessary high-dilution environment.

  • Reagent Loading: Add 60.1 g (1.0 mol) of ethylenediamine. Stir at 200 rpm at 25 °C.

  • Controlled Addition (Michael Step): Using a calibrated syringe pump, add 105.1 g (1.05 mol) of methyl crotonate over exactly 120 minutes. Causality: Controlling the feed rate restricts the steady-state concentration of the highly reactive amine, preventing double-alkylation events.

  • Thermal Cyclization: Ramp the reactor temperature to 65 °C (reflux). Maintain reflux for 24 hours. The sustained thermal energy is required to overcome the transannular strain and entropic penalty of forming the 7-membered diazepanone ring.

  • Self-Validation Checkpoint: Withdraw a 100 µL aliquot, dilute in mobile phase, and inject into the HPLC. The reaction is validated as complete only when the acyclic intermediate peak (UV 210 nm) is <2% Area.

  • Isolation: Concentrate the mixture under reduced pressure (40 °C, 50 mbar). Purify the crude oil via short-path vacuum distillation to yield racemic 7-methyl-1,4-diazepan-5-one as a crystalline solid upon cooling.

Protocol 2: Chiral Resolution via Diastereomeric Salt Formation
  • Matrix Formulation: Dissolve 50.0 g of the racemic product in 400 mL of a 1:1 (v/v) Methanol/Acetone mixture. Heat to 50 °C until fully dissolved.

  • Chiral Pairing: Slowly add a pre-warmed solution of Di-p-toluoyl-D-tartaric acid (0.55 eq) in 100 mL of Methanol. Causality: The specific spatial arrangement of the3 selectively forms a highly crystalline, insoluble lattice with the (R)-enantiomer[3].

  • Thermodynamic Crystallization: Program the reactor chiller to cool from 50 °C to 5 °C at a strict ramp rate of 0.1 °C/min. Seed crystals may be added at 40 °C. Causality: Rapid cooling causes supersaturation and kinetic trapping of the (S)-enantiomer. A slow ramp ensures thermodynamic control and high enantiopurity.

  • Harvest & Validation: Filter the resulting crystals. Self-Validation Checkpoint: Weigh the dried crystals and concentrate the mother liquor. The combined mass must equal the starting mass ±2% (Mass Balance Check). Dissolve a 5 mg sample of the crystals in mobile phase and analyze via Chiral HPLC (e.g., Chiralpak IG). The ee must be >99%.

  • Free-Basing: Suspend the validated salt in dichloromethane (500 mL) and wash with 2N NaOH (2 x 200 mL) to remove the chiral acid. Dry the organic layer over Na₂SO₄ and concentrate to yield the pure (R)-7-Methyl-1,4-diazepan-5-one.

Workflow Start Ethylenediamine + Methyl Crotonate Michael Michael Addition (Acyclic Intermediate) Start->Michael Cyclization Thermal Amidation (High Dilution) Michael->Cyclization Reflux, MeOH Racemate Racemic 7-Methyl-1,4-diazepan-5-one Cyclization->Racemate Resolution Chiral Resolution (Chiral Acid Addition) Racemate->Resolution MeOH/Acetone Crystallization Selective Crystallization (Thermodynamic Control) Resolution->Crystallization 0.1 °C/min cooling Product (R)-7-Methyl-1,4-diazepan-5-one (ee > 99%) Crystallization->Product Precipitate MotherLiquor (S)-Enantiomer (Mother Liquor) Crystallization->MotherLiquor Filtrate

Synthetic workflow and chiral resolution of (R)-7-Methyl-1,4-diazepan-5-one. (Max Width: 760px)

Troubleshooting & FAQs

Q: My cyclization yield is stalling at 40%, and I am observing a thick, viscous byproduct. What is happening? A: You are experiencing intermolecular polymerization. As the concentration of the acyclic intermediate increases, intermolecular collisions outpace the entropically disfavored 7-membered ring closure. Solution: Transition to a slow-addition protocol (e.g., using a syringe pump) to maintain a low steady-state concentration of the intermediate, or increase your solvent volume to achieve strict high-dilution conditions.

Q: How do I prevent retro-Michael addition during the cyclization step? A: The initial Michael addition of ethylenediamine to the crotonate derivative is reversible. High temperatures combined with strong bases can drive the equilibrium backward (retro-Michael). Solution: Perform the cyclization under strictly thermal conditions in a protic solvent (methanol) without added strong base. The protic solvent stabilizes the transition state via hydrogen bonding, facilitating amidation without triggering elimination.

Q: My enantiomeric excess (ee) after resolution is only 85%. How can I push it to >99%? A: An ee of 85% indicates co-precipitation of the (S)-enantiomer salt. This is typically caused by kinetic trapping due to rapid cooling or solvent evaporation altering the Methanol/Acetone ratio. Solution: Implement a controlled cooling ramp (0.1 °C/min). If the ee is still low, perform a single recrystallization of the enriched salt from the same solvent system. The self-validating check here is the melting point sharpness of the resolved salt.

References

  • US10030010B2 - Route of synthesis for the preparation of suvorexant . Google Patents. 3

  • Differential sleep/wake response and sex differences following acute suvorexant, MK-1064 and zolpidem administration in the rTg4510 mouse model of tauopathy . PMC. 1

  • WO2016020405A1 - Novel routes of synthesis for the preparation of suvorexant . Google Patents. 2

Sources

Optimization

Technical Support Center: Purification and Chiral Resolution of Diazepanones

Welcome to the Technical Support Center for the enantiomeric separation of chiral diazepanones. Diazepanones—including 1,4-benzodiazepin-2-ones and 1,4-diazepan-5-ones—are privileged scaffolds in medicinal chemistry, fea...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the enantiomeric separation of chiral diazepanones. Diazepanones—including 1,4-benzodiazepin-2-ones and 1,4-diazepan-5-ones—are privileged scaffolds in medicinal chemistry, featured in therapeutics ranging from anxiolytics to orexin receptor antagonists (e.g., suvorexant intermediates).

However, researchers frequently encounter critical bottlenecks during their purification. Many diazepanones exhibit stereolability at room temperature, existing as rapidly interconverting conformational enantiomers due to the "twist-chair" flipping of the seven-membered ring. Others, while configurationally stable, suffer from low-throughput when subjected to standard chiral chromatography.

This guide provides field-proven troubleshooting, step-by-step protocols, and a mechanistic breakdown of three primary purification workflows to ensure high scientific integrity and self-validating experimental designs.

G Start Racemic Diazepanone Mixture Check Stereolability Check (Ring Flipping?) Start->Check LowTemp Dynamic Low-Temp HPLC (e.g., Whelk-O1 CSP) Check->LowTemp Rapid Interconversion (Conformational Enantiomers) Stable Stable Enantiomers (e.g., Substituted 1,4-Diazepanes) Check->Stable Configurationally Stable Res Diastereomeric Salt Resolution (e.g., DBTA) Stable->Res Scale-Up / Industrial Kin Kinetic Resolution (Chiral Acylating Agents) Stable->Kin Catalytic / Lab Scale

Decision matrix for the chiral purification of diazepanones based on stereolability.

Module 1: Dynamic Low-Temperature HPLC for Stereolabile Diazepanones

The Causality: Unsubstituted or lightly substituted 1,4-benzodiazepin-2-ones (such as diazepam, flunitrazepam, and tetrazepam) lack a reflection-symmetry element, rendering them chiral. However, at room temperature, a simple ring-flipping process converts one conformational enantiomer into the other. The free energy activation barrier ( ΔG‡ ) for this enantiomerization is typically between 15.6 and 18.7 kcal/mol . If you attempt standard chiral HPLC, the interconversion rate competes with the chromatographic separation rate, resulting in a broad, plateaued chromatogram (peak coalescence). To physically separate these enantiomers, the column must be cooled to sub-zero temperatures to "freeze" the conformation.

Protocol: Low-Temperature Dynamic HPLC

  • System Preparation: Enclose a Chiral Stationary Phase (CSP) column (e.g., Whelk-O1) in a programmable cryostatic cooling jacket. Ensure the HPLC system seals can withstand sub-zero temperatures.

  • Mobile Phase Selection: Use a non-polar mobile phase (e.g., hexane/isopropanol) modified for low viscosity at low temperatures.

  • Equilibration & Injection: Equilibrate the column and inject the racemic diazepanone sample.

  • Temperature Gradient: Gradually lower the temperature from 25 °C down to -60 °C while monitoring UV absorbance at 280 nm.

  • Decoalescence Identification (Self-Validation): Identify the specific temperature at which the interconversion plateau diminishes and two distinct, equally intense peaks emerge (the decoalescence point). Collect the fractions immediately into chilled receptacles.

FAQ & Troubleshooting: Q: I am seeing a massive plateau between my two enantiomer peaks on the chiral stationary phase. How do I fix this? A: This plateau is the hallmark of on-column enantiomerization. You must decrease the column temperature further. While diazepam may resolve around -20 °C, compounds like flunitrazepam require temperatures as low as -55 °C to -66 °C to fully arrest the ring-flipping process .

Module 2: Diastereomeric Salt Resolution & Cocrystallization

The Causality: For configurationally stable diazepanones (e.g., benzyl 5-methyl-1,4-diazepane-1-carboxylate, a key intermediate for suvorexant), preparative chiral HPLC is solvent-intensive and poorly suited for industrial scale-up . Classical resolution leverages the differential solubility of diastereomeric salts formed between the racemic amine and a single enantiomer of a chiral acid. The less soluble diastereomer selectively precipitates, driving the equilibrium toward high enantiomeric purity.

Protocol: Diastereomeric Salt Resolution

  • Dissolution: Dissolve the racemic diazepanone intermediate in a suitable organic solvent (e.g., acetone or ethyl acetate) at 50 °C.

  • Resolving Agent Addition: Add 0.5 to 1.0 equivalents of a chiral resolving agent. Common industrial choices include D-dibenzoyl tartaric acid (DBTA), L-ditoluoyl tartaric acid (LTTA), or the cocrystal former (R)-(+)-1,1,2-triphenyl-1,2-ethanediol ((R)-TED) .

  • Controlled Cooling: Linearly cool the mixture to 20 °C over 4 to 6 hours. Crucial: A slow cooling ramp prevents kinetic entrapment of the undesired isomer.

  • Filtration: Filter the precipitated salt and wash with cold solvent.

  • Enantiomeric Upgrade: Slurry or recrystallize the isolated salt in ethanol to upgrade the enantiomeric excess (ee) to >95%.

  • Dissociation: Treat the salt with an aqueous base (e.g., Na2CO3) and extract the enantiopure free base into an organic layer.

FAQ & Troubleshooting: Q: My diastereomeric salt precipitation is yielding high mass but poor enantiomeric excess (<80% ee). A: Poor ee% usually stems from rapid supersaturation causing the wrong diastereomer to crash out simultaneously. Ensure a slow cooling ramp (e.g., 0.1 °C/min) and seed the solution with pure diastereomeric crystals at the metastable zone limit. If tartaric acid derivatives continue to yield low ee%, switch to (R)-TED, which has demonstrated superior resolution efficiency and higher ee% for suvorexant intermediates .

Module 3: Kinetic Resolution via Chiral Acylating Agents

The Causality: For lab-scale synthesis of complex N-heterocycles, kinetic resolution offers a highly selective alternative. This method relies on the stereoelectronic preferences of a proximal alpha stereocenter during the transition state . When a racemic diazepanone is treated with a chiral acyl donor, one enantiomer is acylated much faster than the other, allowing for the separation of an enantioenriched amide and the unreacted enantiopure amine.

Protocol: Stoichiometric Kinetic Resolution

  • Reaction Setup: Dissolve the racemic diazepanone in a non-polar solvent like isopropyl acetate (iPrOAc).

  • Reagent Addition: Add a stoichiometric amount of a chiral acylating agent, such as an (S)-O-Me-mandelic acid derived hydroxamate .

  • Incubation: Stir the mixture at room temperature for 24 hours.

  • Separation: Separate the resulting enantioenriched amide from the unreacted amine using standard silica gel chromatography or an acid-base extraction wash.

FAQ & Troubleshooting: Q: The selectivity factor (s-value) of my kinetic resolution is below 10. How can I improve enantioselectivity? A: The stereoelectronic effect is highly sensitive to solvent polarity. Ensure you are using a strictly non-polar or weakly polar solvent (like iPrOAc) to maximize the energy differences in the transition state. If stoichiometric reagents fail to provide an s-value >10, transition to a catalytic system using a chiral hydroxamic acid derived from cis-(1,2)-aminoindanol, which typically yields higher selectivities for diazepanones .

Quantitative Data Summary
Purification MethodTarget Substrate TypeTypical YieldTypical ee%ScalabilityKey Reagents / Conditions
Dynamic Low-Temp HPLC Stereolabile 1,4-benzodiazepin-2-ones~45% (per enantiomer)>98%Low (Analytical/Prep)Whelk-O1 CSP, -10 °C to -66 °C
Diastereomeric Salt Resolution Configurationally stable diazepanones18–40% (post-recrystallization)>95%High (Industrial)DBTA, LTTA, or (R)-TED, Acetone/EtOH
Kinetic Resolution Secondary N-heterocycles~45–50%>90% (s=12–27)Medium (Lab/Pilot)(S)-mandelic acid derivatives, iPrOAc
References
  • Dynamic high performance liquid chromatography on chiral stationary phases. Low temperature separation of the interconverting enantiomers of diazepam, flunitrazepam, prazepam and tetrazepam. PubMed.[Link]

  • Process for the resolution of (r,s)-diazepane and diazepanone derivatives.
  • A Stereoelectronic Basis for the Kinetic Resolution of N-Heterocycles with Chiral Acylating Reagents. PubMed Central (PMC).[Link]

Troubleshooting

Technical Support Center: Synthesis &amp; Troubleshooting of 7-methyl-1,4-diazepan-5-one

Welcome to the Technical Support Center for the synthesis of 7-methyl-1,4-diazepan-5-one . This compound is a critical chiral intermediate in the pharmaceutical development of orexin receptor antagonists, most notably Su...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the synthesis of 7-methyl-1,4-diazepan-5-one . This compound is a critical chiral intermediate in the pharmaceutical development of orexin receptor antagonists, most notably Suvorexant[1]. Because the 1,4-diazepanone ring is highly susceptible to side reactions such as regioisomerization, oligomerization, and racemization during synthesis, this guide provides field-proven troubleshooting strategies, mechanistic causality, and validated protocols to ensure high-yield, enantiopure production.

Section 1: Route Selection & Mechanistic Causality

The synthetic route chosen fundamentally dictates the profile of side reactions you will encounter. Classical methods rely on late-stage cyclization or rearrangement, whereas modern biocatalytic methods utilize tandem transamination/cyclization to bypass these issues[1],[2].

RouteComparison Target 7-methyl-1,4-diazepan-5-one R1_Start 2-methyl-4-piperidone R1_Rxn Beckmann / Schmidt Reaction R1_Start->R1_Rxn R1_Issue Regioisomer Impurities (5-methyl vs 7-methyl) R1_Rxn->R1_Issue R1_Issue->Target R2_Start Boc-ethylenediamine + Methyl vinyl ketone R2_Rxn 1,4-Addition & Reductive Amination R2_Start->R2_Rxn R2_Issue Racemic Product Requires Chiral Resolution R2_Rxn->R2_Issue R2_Issue->Target R3_Start N-(3-oxobutyl) amino acid ester R3_Rxn Tandem Transamination & Spontaneous Cyclization R3_Start->R3_Rxn R3_Benefit High Enantiopurity (ee > 99%) R3_Rxn->R3_Benefit R3_Benefit->Target

Logical comparison of synthetic routes to 7-methyl-1,4-diazepan-5-one and their inherent challenges.

Section 2: Troubleshooting Guide & FAQs

Q1: Why do I get a persistent mixture of regioisomers when synthesizing 7-methyl-1,4-diazepan-5-one via the Beckmann rearrangement of 2-methyl-4-piperidone? A1: The causality lies in the migratory aptitude of the carbon atoms adjacent to the oxime. In an unsymmetrical oxime like 2-methyl-4-piperidone, the migration of the more substituted secondary carbon versus the primary carbon is poorly selective. This lack of stereoelectronic control inevitably yields a difficult-to-separate mixture of 5-methyl-1,4-diazepan-5-one and 7-methyl-1,4-diazepan-5-one. To completely suppress this, we recommend abandoning the rearrangement route in favor of a tandem enantioselective transamination/ring formation from a linear precursor[1].

Q2: During the biocatalytic transamination of the N-(3-oxobutyl) amino acid ester precursor, I observe significant intermolecular condensation (oligomerization) rather than the desired intramolecular cyclization. How can I fix this? A2: Oligomerization occurs when the local concentration of the highly reactive chiral amine intermediate is too high in the aqueous phase, allowing intermolecular amine-ester collisions to outcompete unimolecular lactamization. You must alter the reaction thermodynamics by introducing a two-phase system. By adding a water-immiscible cosolvent like tert-butyl methyl ether (TBME) at 2.5% v/v and reducing the isopropylamine concentration to 0.1 M, the intermediate is partitioned, minimizing side reactions and driving the equilibrium toward the desired 1,4-diazepanone[2].

Q3: My classical synthesis (1,4-addition of Boc-ethylenediamine to methyl vinyl ketone followed by reductive amination) yields a racemic product. What is the most scalable way to achieve chiral resolution? A3: While preparative chiral HPLC is commonly cited in early patents, it is highly inefficient at scale[1]. A more robust, self-validating approach is diastereomeric crystallization. By combining the racemic 7-methyl-1,4-diazepan-5-one with a chiral acid in methanol, the desired enantiomer selectively crystallizes overnight. This thermodynamic resolution typically achieves an enantiomeric ratio of >40:1 without the need for complex chromatography[1].

Section 3: Quantitative Data on Reaction Optimization

The table below summarizes the critical effect of cosolvent selection and amine donor concentration on the suppression of oligomeric side reactions during the biocatalytic synthesis route.

Table 1: Effect of Cosolvent and Reaction Conditions on ATA-Mediated Cyclization [2]

Solvent SystemIsopropylamine Conc.pHMajor Side ReactionYield (%)Enantiomeric Excess (ee %)
Aqueous Buffer (Single Phase)0.5 M7.5High (Oligomerization)45%>99%
Aqueous Buffer + Acetonitrile0.5 M7.5Moderate55%>99%
Two-Phase (Buffer + 2.5% TBME) 0.1 M 8.5 Low 84% >99%
Two-Phase (Buffer + 2.5% n-Heptane)0.1 M8.5Low81%>99%

Section 4: Validated Experimental Protocols

Protocol A: Tandem Enantioselective Transamination and Ring Formation

This methodology utilizes an Amine Transaminase (ATA) to convert a linear keto-ester into a chiral amine, which subsequently undergoes spontaneous lactamization.

SynthesisWorkflow Precursor Linear Keto-Ester Precursor (15 mM) ATA Amine Transaminase (ATA) + Isopropylamine (0.1M) Precursor->ATA Biocatalysis ChiralAmine Chiral Amine Intermediate ATA->ChiralAmine Enantioselective Transamination Cyclization Spontaneous Intramolecular Cyclization (pH 8.5) ChiralAmine->Cyclization Two-Phase System (2.5% TBME) SideRxn1 Intermolecular Condensation (Oligomers) ChiralAmine->SideRxn1 Single Phase / High Concentration Product (R)-7-methyl-1,4-diazepan-5-one (Target) Cyclization->Product High Yield (84%)

Workflow of ATA-mediated synthesis of 7-methyl-1,4-diazepan-5-one highlighting side reaction control.

Step-by-Step Methodology:

  • Substrate Preparation: Dissolve the N-(3-oxobutyl) amino acid ester precursor to a final concentration of 15 mM in a 100 mM phosphate buffer adjusted strictly to pH 8.5. Note: Lower pH values inhibit the spontaneous cyclization step.

  • Cosolvent Addition: Add tert-butyl methyl ether (TBME) to achieve a 2.5% v/v concentration. This establishes the critical two-phase system required to partition the intermediate and suppress oligomerization[2].

  • Amine Donor Introduction: Add isopropylamine to a final concentration of 0.1 M.

  • Biocatalyst Addition: Introduce the selected (R)-selective amine transaminase (ATA) along with 1 mM of pyridoxal 5'-phosphate (PLP) cofactor.

  • Incubation: Incubate the reaction mixture at 30°C for 24-48 hours under gentle orbital agitation.

  • Trustworthiness Check (Self-Validating System): Monitor the reaction via LC-MS. Because the cyclization drives the equilibrium forward, the reaction is self-indicating. If the reaction stalls, quantify the uncyclized chiral amine intermediate. An accumulation of the intermediate indicates a failure in thermodynamic cyclization conditions (check pH), whereas an absence of both intermediate and product indicates enzyme deactivation.

  • Extraction & Purification: Quench the enzyme by adjusting the pH, extract the aqueous phase with ethyl acetate (3x), dry over anhydrous Na2SO4, and purify via flash chromatography to isolate pure (R)-7-methyl-1,4-diazepan-5-one.

References

  • Route of synthesis for the preparation of suvorexant Source: US Patent 10030010B2 / Google Patents URL
  • Amine Transaminase Mediated Synthesis of Optically Pure Piperazinones and 1,4-Diazepanones Source: Advanced Synthesis & Catalysis / D-NB.info URL:[Link]

Sources

Optimization

Technical Support Center: Optimization of Reaction Conditions for Diazepan-5-one Synthesis

Welcome to the Technical Support Center for the synthesis of diazepan-5-ones. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important class of heteroc...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the synthesis of diazepan-5-ones. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important class of heterocyclic compounds. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of diazepan-5-ones. Our goal is to provide you with the expertise and practical insights needed to optimize your reaction conditions, improve yields, and ensure the highest purity of your target compounds.

Troubleshooting Guide: Navigating Common Synthetic Hurdles

This section addresses specific problems that may arise during the synthesis of diazepan-5-ones, providing potential causes and actionable solutions.

Problem 1: Low or No Product Yield

Question: I am performing a batch synthesis of a substituted diazepan-5-one, and I am observing a very low yield, or in some cases, no desired product at all. What are the likely causes and how can I improve the yield?

Answer:

Low yields in diazepan-5-one synthesis are a common issue that can stem from several factors, ranging from the quality of starting materials to suboptimal reaction conditions.[1] A systematic approach to troubleshooting is crucial for identifying and resolving the root cause.

Potential Causes and Solutions:

  • Incomplete Reaction: The formation of the seven-membered diazepine ring can be entropically disfavored.[2]

    • Solution: Monitor the reaction progress closely using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). If the reaction has stalled, consider increasing the reaction time or temperature.[2] For thermally sensitive substrates, a gradual increase in temperature is recommended.[3]

  • Suboptimal Catalyst or Reaction Conditions: The choice of catalyst and reaction conditions is critical for efficient cyclization.

    • Solution: Screen different catalysts. For syntheses involving condensations, acid catalysts like p-toluenesulfonic acid (p-TsOH), or heteropolyacids can be effective.[4] In some cases, a base might be required to facilitate the cyclization.[1] The choice of solvent can also significantly impact the yield; polar aprotic solvents like DMF or DMSO can be effective, but it is often necessary to screen a variety of solvents to find the optimal one.[5]

  • Side Reactions: Competing side reactions can consume starting materials and reduce the yield of the desired product.

    • Solution: Analyze the crude reaction mixture by LC-MS or NMR to identify any major byproducts. Understanding the competing reaction pathways can help in adjusting the reaction conditions. For instance, intermolecular reactions can be minimized by running the reaction at a lower concentration (high dilution).[2]

  • Purity of Starting Materials: Impurities in the starting materials can interfere with the reaction.

    • Solution: Ensure the purity of your starting materials before beginning the synthesis. Recrystallization or column chromatography of starting materials may be necessary.

  • Product Instability: The diazepan-5-one ring can be susceptible to hydrolysis under certain pH conditions.[6]

    • Solution: Ensure that the workup and purification conditions are appropriate for your specific product. Avoid strongly acidic or basic conditions if your target molecule is sensitive. A neutral workup is often preferred.

Experimental Protocol: General Procedure for Optimizing Cyclization Temperature

  • Set up several small-scale parallel reactions in sealed vials.

  • Charge each vial with the starting material and solvent.

  • Add the catalyst or reagent to initiate the reaction.

  • Place each vial in a heating block set to a different temperature (e.g., 60°C, 80°C, 100°C, 120°C).

  • Monitor the reactions by TLC at regular intervals (e.g., every hour).

  • Once the reactions appear to be complete or have stalled, quench the reactions and analyze the crude product by a quantitative method like HPLC or qNMR to determine the yield at each temperature.

Table 1: Example of Temperature Optimization for a Generic Diazepan-5-one Synthesis

EntryTemperature (°C)Reaction Time (h)Yield (%)
1602415
2801245
3100675
4120468

Note: This is a representative table; optimal conditions will vary depending on the specific substrates and reaction.

Problem 2: Presence of Unexpected Peaks in HPLC/LC-MS Analysis

Question: My final product shows several unexpected peaks in the HPLC analysis. How can I identify and remove these process-related impurities?

Answer:

The presence of impurities is a common challenge in organic synthesis. In the case of diazepan-5-ones, these can arise from starting materials, intermediates, or side reactions. For instance, in the synthesis of diazepam, at least six common process-related impurities have been identified.

Identification and Removal of Impurities:

  • Identify the Impurities: The first step is to identify the structure of the impurities. This can be achieved by:

    • Mass Spectrometry (MS): Determine the molecular weight of the impurities.

    • Comparison with Known Standards: If available, compare the retention times of the impurity peaks with those of known potential byproducts.

    • NMR Spectroscopy: If an impurity can be isolated, its structure can be elucidated using 1D and 2D NMR techniques.

  • Common Impurities and Their Origin:

    • Unreacted Starting Materials and Intermediates: These are often observed if the reaction has not gone to completion.

    • Hydrolysis Products: The diazepan-5-one ring can undergo hydrolysis, especially under acidic or basic conditions, leading to the formation of the corresponding amino acid and benzophenone derivatives.[6]

    • Dimers and Oligomers: Under certain conditions, intermolecular reactions can lead to the formation of dimers or higher-order oligomers.[7][8] This is more likely at higher concentrations.

    • Side-Products from Specific Reagents: For example, in syntheses involving haloacetyl chlorides, displacement of the halide by other nucleophiles present in the reaction mixture can lead to byproducts.[9]

  • Removal Strategies:

    • Recrystallization: This is often the most effective method for purifying solid products. A systematic screening of solvents is recommended to find the optimal conditions for crystallization.

    • Column Chromatography: For oily products or when recrystallization is ineffective, column chromatography is the method of choice. A range of solvent systems (eluents) should be screened to achieve good separation.

    • Preparative HPLC: For challenging separations or to obtain highly pure material, preparative HPLC can be employed.

Experimental Protocol: General Recrystallization Procedure

  • Dissolve the crude product in a minimum amount of a suitable hot solvent.

  • If the solution is colored, a small amount of activated charcoal can be added, and the solution filtered hot.

  • Allow the solution to cool slowly to room temperature.

  • If crystals do not form, try scratching the inside of the flask with a glass rod or adding a seed crystal.

  • Cool the flask in an ice bath to maximize crystal formation.

  • Collect the crystals by filtration and wash with a small amount of cold solvent.

  • Dry the crystals under vacuum.

Frequently Asked Questions (FAQs)

Q1: What is the impact of substituents on the aromatic ring on the synthesis of diazepan-5-ones?

A1: Substituents on the aromatic rings of the precursors can have a significant impact on the synthesis of diazepan-5-ones.

  • Electron-donating groups (EDGs) on the aniline ring generally facilitate electrophilic aromatic substitution reactions that may be part of the synthetic sequence. However, they can also increase the nucleophilicity of the aniline nitrogen, potentially leading to side reactions if other electrophilic sites are present. In some cyclization reactions, EDGs on the benzoyl moiety can accelerate the reaction.[10]

  • Electron-withdrawing groups (EWGs) on the aniline ring can deactivate it towards electrophilic substitution and decrease the nucleophilicity of the nitrogen, which may slow down desired N-acylation or cyclization steps. Conversely, EWGs on the benzoyl ring can make the ketone carbonyl more electrophilic and facilitate the final cyclization step.[11]

The electronic nature of the substituents can also influence the stability of the final diazepan-5-one ring system.[12]

Q2: My diazepan-5-one product is a persistent oil and will not crystallize. What are my options for purification?

A2: Purifying non-crystalline, oily products can be challenging. Here are some effective strategies:

  • Column Chromatography: This is the most common method for purifying oils. A systematic approach to solvent system selection is key. Start with a non-polar eluent and gradually increase the polarity. Thin Layer Chromatography (TLC) is an invaluable tool for developing an effective solvent system.

  • Preparative HPLC: For difficult separations, preparative reverse-phase or normal-phase HPLC can provide high purity material.

  • Salt Formation: If your diazepan-5-one has a basic nitrogen atom, you can try to form a salt (e.g., a hydrochloride or trifluoroacetate salt). Salts are often crystalline even when the free base is an oil. The salt can then be purified by recrystallization and the free base can be regenerated if necessary.

  • Kugelrohr Distillation: For thermally stable, low molecular weight oils, Kugelrohr distillation under high vacuum can be an effective purification method.

Q3: Can I use microwave irradiation to accelerate the synthesis of diazepan-5-ones?

A3: Yes, microwave-assisted organic synthesis can be a very effective technique for accelerating the synthesis of diazepan-5-ones. Microwave heating can significantly reduce reaction times, often from hours to minutes, and can also lead to higher yields and purities by minimizing the formation of side products. It is particularly useful for the cyclization step, which can be slow under conventional heating.

Visualizing the Workflow

Diagram 1: General Troubleshooting Workflow for Low Yield

LowYieldWorkflow start Low Yield Observed check_completion Monitor Reaction Progress (TLC/LC-MS) start->check_completion incomplete Incomplete Reaction? check_completion->incomplete optimize_conditions Optimize Conditions: - Increase Time - Increase Temperature incomplete->optimize_conditions Yes side_reactions Side Reactions Observed? incomplete->side_reactions No end Improved Yield optimize_conditions->end adjust_concentration Adjust Concentration: - Higher Dilution side_reactions->adjust_concentration Yes check_purity Check Starting Material Purity side_reactions->check_purity No adjust_concentration->end purify_sm Purify Starting Materials check_purity->purify_sm Impure product_stability Consider Product Stability check_purity->product_stability Pure purify_sm->end adjust_workup Modify Workup/Purification (e.g., Neutral pH) product_stability->adjust_workup adjust_workup->end

Caption: A logical workflow for troubleshooting low yields in diazepan-5-one synthesis.

Diagram 2: Synthetic Pathway and Potential Side Products

SynthesisAndSideProducts cluster_main Main Synthetic Pathway cluster_side Potential Side Reactions Starting Materials Starting Materials Intermediate Intermediate Starting Materials->Intermediate Step 1 Byproduct_A Unwanted Side Product Starting Materials->Byproduct_A Side Reaction 1 Crude Product Crude Product Intermediate->Crude Product Cyclization Byproduct_B Incomplete Cyclization Product Intermediate->Byproduct_B Side Reaction 2 Pure Diazepan-5-one Pure Diazepan-5-one Crude Product->Pure Diazepan-5-one Purification Hydrolysis_Product Ring-Opened Product Crude Product->Hydrolysis_Product Degradation Dimer/Oligomer Dimer/Oligomer Crude Product->Dimer/Oligomer Intermolecular Reaction

Caption: Common synthetic pathway and potential formation of side products.

References

  • Langer, P., et al. (2004). Advances in the Catalytic, Asymmetric Synthesis of β-Lactams. Accounts of Chemical Research, 37(5), 387-399. [Link]

  • An economical synthesis of benzodiazepines using ACT@IRMOF core–shell as a potential eco-friendly catalyst through the activated carbon of thymus plant (ACT). RSC Publishing. (2024, December 18). [Link]

  • Li, X., et al. (2020). Synthesis of 1,3-Benzodiazepines through [5 + 2] Annulation of N-Aryl Amidines with Propargylic Esters. Organic Letters, 22(23), 9313-9318. [Link]

  • Wang, Y., et al. (2025). Rh-Catalyzed C–H Activation, [5 + 2] Cycloaddition/Oxidative for the Synthesis of Highly Functionalized Benzo[f]pyrazolo[1,5-a][2][10]diazepin-6-ones. Organic Letters. [Link]

  • Electrophysiological Assessment of Newly Synthesized 2,3-Benzodiazepine Derivatives for Inhibiting the AMPA Receptor Channel. MDPI. (2023, August 15). [Link]

  • Optimization of catalyst, solvent, and temperature for the synthesis of 5a a. ResearchGate. [Link]

  • Nicholas, R. J., et al. (2022). Development of an Efficient, High Purity Continuous Flow Synthesis of Diazepam. Frontiers in Chemical Engineering, 4, 895568. [Link]

  • Kovacic, P., et al. (2013). Benzodiazepines: electron affinity, receptors and cell signaling - a multifaceted approach. Journal of Receptors and Signal Transduction, 33(6), 338-343. [Link]

  • Nicholas, R. J. (2022). Process Development for the Syntheses of Essential Medicines in Continuous Flow. Purdue University Graduate School. [Link]

  • Efficient Synthesis of Novel Triazolo[5,1-b]purines by Diacetoxyiodobenzene-Mediated Oxidative Cyclization of Schiff Bases. MDPI. (2024, December 18). [Link]

  • Majid, S. A., et al. (2013). Synthesis of 1,5-Benzodiazepine and Its Derivatives by Condensation Reaction Using H-MCM-22 as Catalyst. International Journal of Chemical Engineering. [Link]

  • Side reaction in the oligomerization of 2 and 3, and selective synthesis of byproduct 8. ResearchGate. [Link]

  • Synthesis of Diazepam. Chemistry Steps. (2025, December 8). [Link]

  • ChemInform Abstract: A Continuous-Flow Synthesis of 1,4-Benzodiazepin-5-ones, Privileged Scaffolds for Drug Discovery. ResearchGate. (2014, November 27). [Link]

  • Template for Electronic Submission to ACS Journals. KAUST Repository. [Link]

  • The Dimerization and Oligomerization of Alkenes Catalyzed with Transition Metal Complexes: Catalytic Systems and Reaction Mechanisms. PubMed. (2024, January 19). [Link]

  • Development of a Continuous Flow Synthesis of Lorazepam. ACS Publications. (2022, August 12). [Link]

  • Rapid Access to Hindered α-Amino Acid Derivatives and Benzodiazepin-3-ones from Aza-Oxyallyl Cations. ACS Publications. (2020, January 17). [Link]

  • Palladium-Catalyzed Benzodiazepines Synthesis. MDPI. (2020, June 6). [Link]

  • The Stability of Diazepam in Authentic Blood Samples From Thai Postmortem Cases. Chula Digital Collections. (2023, April 11). [Link]

  • Lactam synthesis. Organic Chemistry Portal. [Link]

  • Synthesis of New Substituted 5H-Benzo[e]imidazo[1,2-a][2][13]diazepines via Pictet–Spengler Reaction and Their Neuroprotective and Anticonvulsant Evaluation. ACS Chemical Neuroscience. (2026, March 7). [Link]

Sources

Troubleshooting

Overcoming challenges in the stereoselective synthesis of diazepanones

Welcome to the Technical Support Center for the stereoselective synthesis of diazepanones. The 1,4-diazepanone scaffold is a privileged structure in drug discovery, frequently appearing in monoamine reuptake inhibitors,...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the stereoselective synthesis of diazepanones. The 1,4-diazepanone scaffold is a privileged structure in drug discovery, frequently appearing in monoamine reuptake inhibitors, muscarinic receptor antagonists, and complex lipid nucleoside antibiotics[1]. However, achieving high stereocontrol and purity during the cyclization of these seven-membered rings presents significant thermodynamic and kinetic challenges.

As an Application Scientist, I have structured this guide to move beyond basic recipes. Here, we explore the causality behind experimental choices, providing self-validating protocols and troubleshooting FAQs to ensure your syntheses are robust, scalable, and stereochemically pure.

Core Methodologies & Step-by-Step Protocols

Method A: One-Pot Sequential Amide Coupling & Aza-Michael Addition (Solution Phase)

Context: Fused 1,4-diazepanones (e.g., indole- or pyrrole-fused) are highly valuable for library generation. The critical challenge is controlling the stereocenter formed during the intramolecular aza-Michael addition. Using Morita–Baylis–Hillman (MBH)-derived allylamines allows for precise stereocontrol, provided the reaction is kept strictly under kinetic control to prevent epimerization[2],[3].

Self-Validating Protocol:

  • Amide Coupling: Dissolve 1H-indole-2-carboxylic acid (1.0 equiv) and an E-configured MBH-derived allylamine (1.0 equiv) in anhydrous DMF. Add EDCI (1.2 equiv), HOBt (1.2 equiv), and Et₃N (2.0 equiv). Stir at room temperature for 4–6 hours.

    • Causality & Validation: HOBt is critical here; it suppresses the racemization of any pre-existing stereocenters and accelerates the EDCI coupling. Validate completion via TLC (ninhydrin stain will show the disappearance of the primary amine).

  • Intramolecular Aza-Michael Cyclization: To the crude amide intermediate (0.2 mmol) in 2 mL of DMSO, add K₂CO₃ (0.6 equiv). Stir at room temperature for 10 hours under a nitrogen atmosphere[3].

    • Causality: Why DMSO and K₂CO₃? DMSO poorly solvates anions, drastically increasing the effective basicity and nucleophilicity of the indole nitrogen. This allows the use of a mild base (K₂CO₃) rather than a strong base (like DBU), effectively preventing the base-catalyzed epimerization of the newly formed C3 stereocenter.

  • Workup: Dilute the mixture with EtOAc (20 mL). Wash sequentially with water (3x) and brine (1x). Dry over anhydrous Na₂SO₄ and concentrate in vacuo[3].

    • Validation: The triple water wash is a self-validating step to completely partition DMSO and DMF into the aqueous layer, ensuring a clean crude NMR spectrum.

Method B: Traceless Solid-Phase Synthesis of 1,4-Diazepan-2-ones

Context: For high-throughput screening, multistep solution-phase synthesis is bottlenecked by column chromatography. A traceless solid-phase approach utilizing a quaternary ammonium salt intermediate allows impurities to remain resin-bound while the pure diazepanone is released into solution[4].

Self-Validating Protocol:

  • Resin Loading & Acylation: Acylate a resin-bound secondary diamine with an α -haloacetic acid using standard peptide coupling conditions.

  • Cyclization & Quaternization: Suspend the resin in a dioxane–H₂O mixture. Add CsI (catalytic) and heat to 95 °C[4].

    • Causality: The intramolecular alkylation of the tertiary amine forms a quaternary ammonium salt. CsI acts as a nucleophilic catalyst (in situ Finkelstein reaction), converting the alkyl chloride/bromide to a highly reactive alkyl iodide, driving the quaternization to completion.

  • Traceless Cleavage: Treat the resin with a thiol (e.g., thiophenol) and a mild base.

    • Causality: The thiol acts as a soft nucleophile, selectively attacking the benzyl group of the quaternary ammonium salt via an S_N2 mechanism. This breaks the bond to the polymer support, releasing the pure 1,4-diazepan-2-one. Unreacted precursors remain bound to the resin[4].

Quantitative Data: Optimization of Aza-Michael Cyclization

The choice of base and solvent is the single most critical factor in preventing epimerization during the synthesis of highly substituted diazepanones. Below is a summary of optimization data demonstrating the shift from thermodynamic to kinetic control[3].

EntryBase (Equiv)SolventTime (h)Yield (%)Diastereomeric Ratio (dr)Mechanistic Outcome
1Et₃N (2.0)DMF24TraceN/ABase too weak for indole N-deprotonation.
2DBU (1.0)DMF12851:1Thermodynamic Sink: Strong base causes epimerization at C3.
3K₂CO₃ (0.6)DMF244095:5Sluggish reaction due to poor anion solubility.
4 K₂CO₃ (0.6) DMSO 10 92 >99:1 Kinetic Control: Optimal nucleophilicity without epimerization.

Visualizations: Mechanistic Pathways

The following diagram illustrates the critical divergence between the desired stereoselective kinetic pathway and the undesired thermodynamic epimerization pathway during the aza-Michael addition.

DiazepanoneSynthesis A Indole-2-carboxylic acid + MBH-Allylamine B Amide Intermediate (E-Configuration) A->B EDCI, HOBt DMF, RT C Aza-Michael Transition State B->C K₂CO₃, DMSO Kinetic Control D Indole-Fused 1,4-Diazepanone (High dr) C->D Stereoselective Cyclization E C3-Epimer (Thermodynamic Sink) C->E Strong Base (DBU) Epimerization

Fig 1. Stereoselective aza-Michael pathway for indole-fused 1,4-diazepanones.

Troubleshooting & FAQs

Q: Why is my diastereomeric ratio (dr) so low during the aza-Michael cyclization of my diazepanone? A: You are likely operating under thermodynamic control rather than kinetic control. The proton alpha to the carbonyl in the newly formed diazepanone ring is highly acidic. If you use a strong base like DBU, or if you heat the reaction, the base will abstract this alpha-proton, leading to a planar enolate intermediate. Upon reprotonation, the stereocenter is scrambled, resulting in a 1:1 mixture of epimers[3]. Solution: Switch to a milder base (K₂CO₃) and use an aprotic, highly polar solvent (DMSO) to enhance the nucleophilicity of the attacking nitrogen without increasing the basicity of the system.

Q: In the traceless solid-phase synthesis, my final cleavage step yields a complex mixture with very low recovery of the target diazepanone. What went wrong? A: This is a classic symptom of incomplete quaternization during the cyclization step. The final cleavage relies on the selective S_N2 debenzylation of a quaternary ammonium salt by a thiol[4]. If the tertiary amine did not fully cyclize, the thiol has no quaternary center to attack, and your product remains tethered to the resin. Solution: Ensure you are adding catalytic CsI during the cyclization step. The iodide ion acts as a nucleophilic catalyst, converting the sluggish alkyl chloride/bromide into a highly reactive alkyl iodide, driving the intramolecular quaternization to 100% completion.

Q: How do I definitively establish the absolute stereochemistry of novel, highly substituted diazepanone derivatives? A: Relying solely on 1D NMR is insufficient for complex 7-membered rings due to their conformational flexibility. You must utilize 2D NOE (Nuclear Overhauser Effect) difference spectra to map the spatial proximity of protons across the ring[5]. For absolute certainty—especially in complex natural products like liposidomycins—the gold standard is to perform a stereospecific synthesis starting from a chiral pool precursor (e.g., L-ascorbic acid or D-ribose)[6],[5]. By synthesizing specific stereoisomers and comparing their coupling constants and NOE data against your unknown, you can unambiguously assign the configuration.

References

  • Modular and Stereoselective Approach to Highly Substituted Indole/Pyrrole-Fused Diazepanones The Journal of Organic Chemistry, 2021, 86(9), 6458-6466. URL:[Link]

  • A Traceless Solid-phase Synthesis of 1,4-Diazepan-2-ones Chemistry Letters, 2008, 37(10), 1070-1071. URL:[Link]

  • Synthesis of the 1,4-diazepan-2-one moiety of liposidomycins Journal of the Chemical Society, Perkin Transactions 1, 1995, 1783-1789. URL:[Link]

  • Stereospecific Synthesis of a Ribosyl-Diazepanone Derivative; A Synthetic Approach for Elucidation of the Stereochemistry of a Lipid Nucleoside Antibiotic Liposidomycin B Heterocycles, 1992, 34(6), 1147-1150. URL:[Link]

Sources

Optimization

Troubleshooting guide for the synthesis of 1,4-diazepine derivatives

Welcome to the technical support center for the synthesis of 1,4-diazepine derivatives. This guide is designed for researchers, application scientists, and drug development professionals.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis of 1,4-diazepine derivatives. This guide is designed for researchers, application scientists, and drug development professionals. It provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to overcome common synthetic hurdles such as regioselectivity, entropic barriers, and polymerization.

Core Synthetic Strategies & Troubleshooting Workflow

The following diagram maps the primary synthetic pathways for 1,4-diazepine scaffolds and their associated failure modes, alongside the logical interventions required to correct them.

DiazepineWorkflow Start 1,4-Diazepine Target Scaffold Condensation Path A: Condensation (1,2-Diamine + Dicarbonyl) Start->Condensation PdCoupling Path B: Pd-Catalyzed C-N Coupling Start->PdCoupling Annulation Path C: [5+2] Annulation (Tf2O Promoted) Start->Annulation Polymerization Failure Mode: Polymerization Condensation->Polymerization High Conc. Regio Failure Mode: Poor Regioselectivity Condensation->Regio Asymmetric Precursors PdCoupling->Regio Propargylic Substrates SolDilution Intervention: High Dilution Principle Polymerization->SolDilution Entropy Control SolHPA Intervention: Keggin-Type HPA Catalysis Regio->SolHPA Path A Fix SolElectronic Intervention: Electronic Tuning Regio->SolElectronic Path B Fix

Logical troubleshooting workflow for 1,4-diazepine synthesis strategies.

Troubleshooting Guide & FAQs

Q1: Why am I isolating linear oligomers instead of the 7-membered 1,4-diazepine ring during diamine-dicarbonyl condensation? Causality: The formation of 7-membered rings is entropically disfavored compared to 5- or 6-membered rings. In the acyclic intermediate, the two reactive termini possess high degrees of freedom, reducing the probability of an intramolecular encounter. If the reaction concentration is too high, intermolecular collisions outpace intramolecular cyclization, leading to step-growth polymerization. Solution: Implement the high dilution principle (0.01 M – 0.05 M). Ensure a slow, dropwise addition of the diamine to the dicarbonyl solution so that intramolecular cyclization occurs before another diamine molecule can react with the intermediate.

Q2: My condensation reactions are sluggish under mild basic conditions. How can I accelerate the cyclization? Causality: Mild bases like triethylamine[1] are often insufficient to fully activate less electrophilic carbonyls, leading to stalled intermediates and incomplete conversions. Solution: Switch to Keggin-type heteropolyacids (HPAs) such as H3PW12O40. HPAs possess strong Brønsted acidity and a pseudo-liquid phase behavior that concentrates the organic reactants, drastically reducing reaction times from hours to under 2 hours while boosting yields[2].

Q3: How do I control regioselectivity when synthesizing unsymmetrical 1,4-benzodiazepines? Causality: In standard condensations, regioselectivity is dictated purely by the relative nucleophilicity of the amines, which is often difficult to differentiate. Solution: Utilize a transition-metal-catalyzed approach. For instance, in the Palladium-catalyzed cyclization of N-tosyl-disubstituted 2-aminobenzylamines with propargylic carbonates, regioselectivity is governed by electronic effects. Nucleophilic attack is highly favored at the alkyne terminus substituted with the more electron-rich aryl group, stabilizing the transition state and yielding a single regioisomer[3].

Q4: Are there metal-free alternatives for complex 1,4-diazepine scaffolds? Causality: Heavy metal catalysts can complicate pharmaceutical purification and scale-up due to toxicity concerns. Solution: Employ a trifluoromethanesulfonic anhydride (Tf2O)-promoted [5+2] annulation of imidazolidines with ynamides. This metal-free strategy operates under mild conditions, relies on atom economy, and provides excellent yields of 5-amino-1,4-diazepines without leaving heavy metal residues[4].

Quantitative Data Comparison

The following table summarizes the performance metrics of various catalytic systems used in 1,4-diazepine synthesis to aid in your route selection.

MethodologyCatalystAvg. Reaction TimeAvg. YieldRegioselectivity ControlPrimary Challenge
Base-Catalyzed Condensation Triethylamine4–6 hours70–85%PoorPolymerization / Sluggish kinetics[1]
HPA-Catalyzed Condensation Keggin HPA (H3PW12O40)1–2 hours85–95%ModerateCatalyst recovery[2]
Pd-Catalyzed C-N Coupling Pd(PPh3)4 / Pd2(dba)312–24 hours70–85%Excellent (Electronic)Sensitivity to moisture/air[3]
[5+2] Annulation Tf2O (Metal-free)2–4 hours75–92%GoodSubstrate scope limitations[4]

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Built-in validation checks allow you to confirm the success of each mechanistic step before proceeding.

Protocol A: Heteropolyacid-Catalyzed Condensation of 1,2-Diamines[2]
  • Step 1: Pre-activation. Dissolve the dicarbonyl compound in absolute ethanol. Add 1-5 mol% of Keggin-type HPA (e.g., H3PW12O40).

    • Causality: Mixing the dicarbonyl with the HPA catalyst prior to diamine addition ensures the carbonyl oxygen is fully protonated, increasing its electrophilicity and preventing the diamine from merely forming an unreactive salt with the acid.

    • Validation Check: A slight bathochromic shift (deepening of color) in the solution indicates successful carbonyl-acid coordination.

  • Step 2: Slow Addition. Add the 1,2-diamine dropwise over 30 minutes under high dilution (0.05 M) at room temperature.

    • Causality: Dropwise addition maintains a pseudo-first-order kinetic environment, favoring intramolecular ring closure over intermolecular polymerization.

    • Validation Check: Monitor by TLC (EtOAc/Hexane). The disappearance of the primary amine spot (confirmed via Ninhydrin stain) validates complete imine formation.

  • Step 3: Cyclization & Isolation. Reflux the mixture for 1-2 hours. Cool to room temperature to precipitate the product.

    • Causality: Refluxing provides the necessary activation energy to overcome the entropic barrier of 7-membered ring formation.

    • Validation Check: Analyze the crude mixture via 1H-NMR. The appearance of distinct diastereotopic methylene protons (an AB quartet around δ 3.5-4.5 ppm) confirms the rigid 7-membered diazepine ring formation, distinguishing it from acyclic precursors.

Protocol B: Palladium-Catalyzed Intramolecular C-N Coupling[3]
  • Step 1: Catalyst Preparation. In a glovebox, mix Pd2(dba)3 (5 mol%) and an appropriate phosphine ligand in anhydrous toluene.

    • Causality: Pre-mixing generates the coordinatively unsaturated, electron-rich Pd(0) active species required for the initial oxidative addition.

    • Validation Check: The solution transitions from deep purple (Pd2(dba)3) to pale yellow/orange, confirming ligand exchange and generation of the active Pd(0) complex.

  • Step 2: Substrate Addition. Add the N-tosyl-disubstituted 2-aminobenzylamine and propargylic carbonate. Add a mild base (e.g., K2CO3).

    • Causality: The base neutralizes the acid generated during the reaction, preventing premature protonation of the propargylic intermediate which would derail the catalytic cycle.

    • Validation Check: Evolution of CO2 gas (if carbonate is used) and TLC showing the consumption of the starting propargylic carbonate validate the oxidative addition step.

  • Step 3: Heating and Regioselection. Heat the reaction to 80°C for 12-24 hours.

    • Causality: Heating facilitates the reductive elimination step. The regioselectivity is electronically driven; the Pd intermediate preferentially migrates to the alkyne carbon stabilized by the more electron-rich aryl group.

    • Validation Check: LC-MS analysis of an aliquot must show the[M+H]+ peak corresponding to the cyclized product. The absence of linear intermediate masses validates successful ring closure.

References

  • synthesis of fused [1, 4] diazepines by base catalysed condensation of 1, 2-diamines Source: International Journal of Pharmaceutical Sciences and Research (IJPSR) URL:[Link]

  • Synthesis of Substituted 1,4-Diazepines and 1,5-Benzodiazepines Using an Efficient Heteropolyacid-Catalyzed Procedure Source: Molecules (via PMC / NIH) URL:[Link]

  • Synthesis of Substituted 1,4-Benzodiazepines by Palladium-Catalyzed Cyclization of N-Tosyl-Disubstituted 2-Aminobenzylamines with Propargylic Carbonates Source: MDPI URL:[Link]

  • 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance Source: Current Organic Synthesis (via ResearchGate) URL:[Link]

Sources

Optimization

Enhancing the efficiency of heteropolyacid-catalyzed diazepine synthesis

Welcome to the Advanced Catalysis Support Center. As a Senior Application Scientist, I have designed this guide to move beyond basic recipes. Here, we dissect the chemical causality behind heteropolyacid (HPA) catalyzed...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Catalysis Support Center. As a Senior Application Scientist, I have designed this guide to move beyond basic recipes. Here, we dissect the chemical causality behind heteropolyacid (HPA) catalyzed 1,5-benzodiazepine synthesis, providing you with self-validating protocols, kinetic insights, and actionable troubleshooting strategies for your drug development workflows.

Core Workflow & Self-Validating Protocol

Traditional homogeneous catalysts (like CF₃COOH) suffer from poor recoverability and toxic solvent requirements[1]. Transitioning to heterogeneous, modified Keggin-type HPAs—such as Silver Silicotungstic Acid (AgSTA) or Cesium-exchanged Phosphotungstic Acid (Cs₂.₅H₀.₅PW₁₂O₄₀)—enables green, solvent-free synthesis with superior atom economy[2],[3].

Standardized Protocol: Solvent-Free Synthesis of 1,5-Benzodiazepines

This protocol is designed as a self-validating system. Visual and chromatographic checkpoints ensure mass balance and reaction fidelity.

  • Step 1: Reactant Preparation: Combine 1.0 mmol of o-phenylenediamine with 2.1 to 2.5 mmol of the target ketone (e.g., acetone or acetophenone) in a round-bottom flask.

    • Causality: The stoichiometric excess of ketone is not arbitrary; it acts as both the reactant and the solvent. This pushes the water-generating condensation equilibrium toward the product while eliminating the need for toxic organic solvents during the reaction phase[2].

  • Step 2: Catalyst Integration: Add 10 wt% of a modified solid HPA (e.g., or Monoammonium 12-Tungstophosphate)[4],[3].

    • Causality: Modified HPAs are insoluble in the organic reaction mixture. They provide a highly acidic "pseudo-liquid phase" at the solid-liquid interface without dissolving, which is critical for preventing catalyst leaching[4].

  • Step 3: Reaction Execution: Stir the mixture at room temperature (for highly active AgSTA) or up to 100 °C (for Cs-DTP/K-10) at 1100 rpm[2],[3].

    • Validation Check: Monitor the reaction via Thin Layer Chromatography (TLC) using an ethyl acetate/hexane eluent. The reaction validates its own completion when the distinct o-phenylenediamine spot completely disappears (typically 40–120 minutes)[4].

  • Step 4: Quenching and Separation: Once TLC indicates completion, cool the mixture to room temperature. Add 10 mL of chloroform or ethyl acetate.

    • Causality: The synthesized diazepine is highly soluble in these solvents, whereas the modified HPA catalyst is completely insoluble, forcing a phase separation[4].

  • Step 5: Isolation: Filter the mixture. The solid retentate is the recovered HPA catalyst, ready for immediate reuse. The liquid filtrate contains the product[3].

  • Step 6: Purification: Concentrate the filtrate under vacuum to remove the solvent and unreacted excess ketone. Purify the crude residue via recrystallization from ethanol to yield the pure 1,5-benzodiazepine[4].

Experimental Workflow Diagram

G R o-Phenylenediamine + Ketone (Excess) Rx Condensation Reaction (Solvent-free, RT - 100°C) R->Rx C Solid HPA Catalyst (e.g., AgSTA, Cs-DTP) C->Rx W Solvent Addition (CHCl3) & Filtration Rx->W P 1,5-Benzodiazepine (Evaporate Filtrate) W->P Rec Recovered Catalyst (Solid Retentate) W->Rec Rec->Rx Recycle (5+ Cycles)

Workflow of solvent-free HPA-catalyzed 1,5-benzodiazepine synthesis and catalyst recycling.

Quantitative Catalyst Performance

The following table synthesizes quantitative data across various catalytic systems to aid in your experimental design:

Catalyst SystemModification TypeTemp (°C)Time (min)Yield (%)Recyclability
CF₃COOH (Control)Homogeneous Brønsted AcidReflux36079None
H₃PW₁₂O₄₀ (PTA)Unmodified Keggin HPAReflux12085Poor (Leaching)
(NH₄)H₂PW₁₂O₄₀ Partial Ammonium SaltReflux120-18088-95High (Insoluble)
Cs₂.₅H₀.₅PW₁₂O₄₀/K-10 Cesium Salt on Clay10060>90High (Robust)
AgSTA Silver Silicotungstic AcidRT4088High (5+ cycles)

(Data aggregated from standardized kinetic studies[1],[4],[2],[3])

Troubleshooting Guide

Issue: The reaction stalls at 60-70% conversion.

  • Diagnosis & Causality: The condensation of o-phenylenediamine with ketones is an equilibrium process that generates water. If water accumulates at the catalyst's active sites, the reverse reaction (hydrolysis) competes with product formation, stalling conversion[2].

  • Resolution: Ensure strict solvent-free conditions using an excess of the ketone (e.g., 1:2.1 to 1:2.5 molar ratio) to continuously drive the equilibrium forward[4]. Furthermore, utilizing highly acidic, modified HPAs like Cs₂.₅H₀.₅PW₁₂O₄₀/K-10 provides a hydrophobic microenvironment that effectively repels water from the active Brønsted sites, allowing up to 100% conversion[2].

Issue: Catalyst deactivation and product contamination after the first cycle.

  • Diagnosis & Causality: Unmodified Keggin-type HPAs, such as standard phosphotungstic acid (H₃PW₁₂O₄₀), possess high solubility in polar organic media. This causes the catalyst to leach into the product phase during extraction, leading to mass loss and downstream purification issues[1],[4].

  • Resolution: Transition to partially exchanged, water-insoluble HPA salts. The [(NH₄)H₂PW₁₂O₄₀] or silver-exchanged silicotungstic acid (AgSTA) drastically reduces leaching due to their robust heterogeneous nature[4],[3]. To resolve surface coking (deposition of organic oligomers), wash the recovered solid catalyst with hot ethanol and dry at 120 °C for 2 hours before reuse.

Issue: High levels of side-reaction oligomers and poor selectivity.

  • Diagnosis & Causality: Over-agitation or excessively high temperatures (>120 °C) can cause the ketone to undergo self-aldol condensation, or cause the newly formed diazepine ring to thermally degrade[2].

  • Resolution: Lower the thermal input. AgSTA has been proven to achieve 100% reactant conversion and 88% yield at ambient room temperature within 40 minutes[3]. Maintain agitation at ~1100 rpm to ensure adequate mass transfer without creating localized thermal hotspots[2].

Frequently Asked Questions (FAQs)

Q: What is the kinetic mechanism governing this HPA-catalyzed synthesis? A: The reaction strictly follows a[2]. Both the o-phenylenediamine and the ketone weakly adsorb onto the Brønsted acid sites of the HPA. The acid protonates the carbonyl oxygen, increasing its electrophilicity. This is followed by nucleophilic attack by the amine, intramolecular cyclization, and subsequent dehydration to form the 1,5-benzodiazepine[2].

Q: Can I use aliphatic aldehydes instead of ketones for 1,4-diazepine synthesis? A: Yes, but aliphatic aldehydes are highly prone to rapid polymerization under strong Brønsted acid conditions. When using aldehydes, it is recommended to use Keggin polyanions where 1 to 3 molybdenum atoms are substituted with vanadium (e.g., H₅PMo₁₀V₂O₄₀). This substitution moderates the acidity and enhances the redox potential, significantly reducing reaction times and improving yields for aldehyde-derived diazepines[1].

Q: What is the optimal catalyst loading for modified HPAs to ensure scalability? A: Kinetic studies dictate that 10 wt% for AgSTA[3] or 20% w/w for Cs-DTP/K-10 clay[2] provides the optimal balance. Below this threshold, the reaction rate drops precipitously due to a lack of active sites. Above this loading, the yield plateaus because the reaction transitions from being kinetically limited to mass-transfer limited, providing no additional synthetic benefit[2].

References

  • Yadav, G. D., & Yadav, A. R. (2013). Selective Green Synthesis of 1,5-Benzodiazepine over Modified Heteropolyacid as Nanocatalyst: Kinetics and Mechanism. Industrial & Engineering Chemistry Research (ACS).[Link]

  • Jadhav, A. H., & Kim, H. (2013). Solvent free synthesis of 1,5-benzodiazepine derivatives over the heterogeneous silver salt of silicotungstic acid under ambient conditions. RSC Advances.[Link]

  • Prasad, R. B. N., et al. (2006). Efficient Method for the Synthesis of 1,5-Benzodiazepine Derivatives Catalyzed by Monoammonium Salt of 12-Tungstophosphoric Acid. Synthetic Communications (Taylor & Francis).[Link]

  • Kaoua, R., et al. (2010). Synthesis of Substituted 1,4-Diazepines and 1,5-Benzodiazepines Using an Efficient Heteropolyacid-Catalyzed Procedure. Molecules (MDPI).[Link]

Sources

Troubleshooting

Strategies to reduce byproducts in large-scale diazepan-5-one production

Welcome to the Technical Support Center for Advanced Heterocyclic Synthesis. As a Senior Application Scientist, I have designed this troubleshooting guide to address the critical bottlenecks encountered during the large-...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Advanced Heterocyclic Synthesis. As a Senior Application Scientist, I have designed this troubleshooting guide to address the critical bottlenecks encountered during the large-scale production of the 1,4-diazepan-5-one scaffold.

This seven-membered heterocyclic core is a privileged structure in drug discovery, serving as the backbone for orexin receptor antagonists (e.g., Suvorexant) and novel peptidomimetic inhibitors targeting the SARS-CoV-2 3CLPro and Spike-ACE2 interactions[1]. However, scaling up its synthesis—particularly via the classical Schmidt reaction of 4-piperidones—presents severe challenges regarding regioselectivity, explosive hazards, and the formation of complex byproducts[2].

Below, you will find field-proven mechanistic insights, alternative azide-free workflows, and self-validating protocols to ensure high-yield, regiopure production.

FAQ 1: Mitigating Tetrazole Byproducts in the Schmidt Reaction

Q: During the multi-gram scale-up of 1-benzoyl-4-piperidone via the Schmidt reaction (using TMSN 3​ and TfOH), our yield of the desired 1,4-diazepan-5-one drops significantly. LC-MS indicates the formation of a highly polar byproduct. What is causing this, and how do we suppress it?

A: The highly polar byproduct you are observing is almost certainly an aminotetrazole derivative (e.g., 5,6,8,9-tetrahydro-7H-tetrazolo[1,5-d][1,4]diazepine).

The Causality: The Schmidt reaction proceeds via an initial azidohydrin intermediate, which undergoes alkyl migration and loss of N 2​ to form a highly electrophilic aminonitrilium ion . In a standard reaction, this ion is trapped by trace water during the aqueous workup to yield the desired lactam. However, when using strong Brønsted acids (like TfOH) and excess azide, the aminonitrilium ion is prematurely trapped by a second equivalent of hydrazoic acid/azide, leading to a double-nitrogen insertion and the formation of a tetrazole ring[2].

The Solution: To suppress tetrazole formation, you must strictly control the stoichiometry to 1.0 equivalent of TMSN 3​ and modulate the solvent environment. Utilizing a strong hydrogen-bond-donating solvent like 1,1,1,3,3,3-hexafluoroisopropanol (HFIP) stabilizes the iminium intermediates. However, to favor the lactam over the tetrazole in HFIP, you must avoid excess TfOH and instead use milder Lewis acids (e.g., BF 3​ ·OEt 2​ ) while ensuring sufficient water is present during the quench phase[2].

SchmidtMechanism Ketone 4-Piperidone Derivative Azidohydrin Azidohydrin Intermediate Ketone->Azidohydrin TMSN3, H+ Aminonitrilium Aminonitrilium Ion Azidohydrin->Aminonitrilium -N2, Alkyl Migration Lactam 1,4-Diazepan-5-one (Desired) Aminonitrilium->Lactam +H2O (Workup) Tetrazole Aminotetrazole (Byproduct) Aminonitrilium->Tetrazole +TMSN3 (Excess)

Fig 1: Mechanistic divergence in the Schmidt reaction leading to tetrazole byproducts.

FAQ 2: Controlling Regioselectivity in Asymmetric Precursors

Q: We are synthesizing 7-methyl-1,4-diazepan-5-one from 2-methyl-4-piperidone. We consistently isolate an inseparable 60:40 mixture of the 1,4-diazepan-5-one and the 1,4-diazepan-4-one regioisomers. How can we force total regioselectivity?

A: In the Schmidt reaction of asymmetric cyclic ketones, regioselectivity is dictated by the migratory aptitude of the adjacent carbon atoms. The more substituted carbon typically migrates preferentially due to the stabilization of the transition state positive charge. However, the methyl group at the C2 position of 4-piperidone introduces steric hindrance that disrupts the required anti-periplanar alignment of the migrating C-C bond and the leaving N 2​ group in the azidohydrin intermediate.

The Solution: You cannot reliably force 100% regioselectivity via a late-stage Schmidt ring expansion on this specific substrate. For scale-up (especially for pharmaceutical intermediates like Suvorexant analogs), it is an industry standard to abandon the Schmidt route. Instead, you must build the 7-membered ring de novo via the cyclization of an acyclic, structurally defined precursor.

FAQ 3: Azide-Free De Novo Cyclization (The Scalable Approach)

Q: Due to the explosive hazards of TMSN 3​ at the multi-kilogram scale and the aforementioned regioselectivity issues, what is the most robust azide-free route to the 1,4-diazepan-5-one core?

A: The most reliable, scalable, and regiopure strategy is the Reductive Amination followed by Intramolecular Lactamization . This approach was recently validated in the synthesis of peptidomimetic small-molecule inhibitors targeting the SARS-CoV-2 3CLPro enzyme[1]. By coupling an amino ester with an aldehyde/ketone, you establish the exact carbon framework. Subsequent deprotection and macrolactamization using standard peptide coupling reagents (e.g., HATU/DIPEA) yield the 1,4-diazepan-5-one scaffold with 100% regiochemical fidelity.

AzideFreeWorkflow Step1 1. Reductive Amination (Amino Ester + Aldehyde/Ketone) Step2 2. Deprotection (e.g., Boc removal via HCl/Dioxane) Step1->Step2 Step3 3. Intramolecular Lactamization (HATU, DIPEA, DMF) Step2->Step3 Step4 4. 1,4-Diazepan-5-one (Regiopure Scaffold) Step3->Step4

Fig 2: Azide-free de novo cyclization workflow for scalable 1,4-diazepan-5-one synthesis.

Self-Validating Protocol: Azide-Free Cyclization Workflow

Step 1: Reductive Amination

  • Dissolve the primary amino ester (1.0 equiv) and the target aldehyde/ketone (1.1 equiv) in dry DCE.

  • Add NaBH(OAc) 3​ (1.5 equiv) portion-wise at 0 °C. Stir at room temperature for 12 hours.

  • Self-Validation Check: Perform LC-MS. The reaction is complete when the unreacted aldehyde peak disappears, and the total ion chromatogram (TIC) shows a dominant [M+H] + peak corresponding to the secondary amine.

Step 2: N-Boc Deprotection

  • Treat the purified secondary amine with 4M HCl in Dioxane (10 volumes) at room temperature for 2 hours.

  • Concentrate under vacuum to yield the hydrochloride salt.

  • Self-Validation Check: Spot the product on a TLC plate and stain with Ninhydrin. A bright purple spot confirms the presence of the liberated primary/secondary amine.

Step 3: Intramolecular Lactamization [1]

  • Dissolve the deprotected linear precursor in dry DMF under high dilution conditions (0.01 M) to prevent intermolecular oligomerization.

  • Add DIPEA (4.0 equiv) followed by HATU (1.5 equiv) at 0 °C. Stir for 16 hours at room temperature.

  • Self-Validation Check: Perform a Ninhydrin stain on the reaction mixture. The disappearance of the purple spot indicates the complete consumption of the free amine. LC-MS will confirm the [M+H] + mass corresponding to the loss of H 2​ O (cyclization).

Quantitative Data Summary

To assist in your route-scouting decisions, the following table summarizes the quantitative performance metrics of the various strategies discussed:

Table 1: Comparison of Synthetic Strategies for 1,4-Diazepan-5-one Production

Synthetic StrategyTypical YieldRegioselectivityMajor ByproductsScale-Up Suitability
Standard Schmidt (TMSN 3​ / TfOH)30 - 50%Poor to ModerateAminotetrazoles, RegioisomersLow (Explosion hazard, complex purification)
Modified Schmidt (HFIP / BF 3​ ·OEt 2​ )50 - 70%ModerateMinimized tetrazolesMedium (Safer solvent, but regioisomers persist)
De Novo Cyclization (Reductive Amination + Lactamization)70 - 85%100% (Structurally defined)Trace oligomers (if concentration > 0.05 M)High (Safe, highly reproducible, regiopure)

References

  • Remodeling and Enhancing Schmidt Reaction Pathways in Hexafluoroisopropanol The Journal of Organic Chemistry URL:[Link]

  • Peptidomimetic Small-Molecule Inhibitors of 3CLPro Activity and Spike–ACE2 Interaction: Toward Dual-Action Molecules against Coronavirus Infections The Journal of Organic Chemistry URL:[Link]

Sources

Optimization

Technical Support Center: Troubleshooting &amp; Optimizing Storage Stability of (R)-7-Methyl-1,4-diazepan-5-one

Welcome to the Advanced Application Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the shelf-life and structural integrity of cyclic amides.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Application Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the shelf-life and structural integrity of cyclic amides. (R)-7-Methyl-1,4-diazepan-5-one is a highly valuable chiral building block and pharmacophore, but its 1,4-diazepane scaffold presents specific chemical vulnerabilities.

This guide is designed to move beyond basic storage recommendations. Here, we will dissect the fundamental causality of this compound's degradation and provide self-validating protocols to ensure absolute confidence in your experimental workflows.

FAQ 1: Why does my batch of (R)-7-Methyl-1,4-diazepan-5-one lose purity over time, and what are the primary degradation mechanisms?

The Scientific Causality: The degradation of (R)-7-Methyl-1,4-diazepan-5-one is not random; it is driven by two distinct chemical vulnerabilities inherent to its structure:

  • Lactam Hydrolysis (Moisture-Driven): The molecule contains a 7-membered cyclic amide (lactam). While 7-membered rings are thermodynamically less strained than β -lactams, the C5-N4 amide bond remains highly susceptible to nucleophilic attack by water[1]. This vulnerability is severely exacerbated by the molecule's hygroscopicity. The secondary amine at the N1 position readily forms hydrogen bonds with atmospheric moisture, drawing water into the bulk powder. This creates a localized aqueous micro-environment that catalyzes the hydrolytic cleavage of the lactam ring, yielding a linear amino acid derivative[2].

  • Amine Oxidation (Radical-Driven): The electron-rich secondary amine (N1) is a classic site for oxidative degradation. Exposure to ambient oxygen, UV light, or trace transition metals initiates a radical pathway leading to N-oxide formation. This reaction is the primary cause of the yellowing or browning often observed in degraded batches of originally white API powders[3].

Degradation A (R)-7-Methyl-1,4-diazepan-5-one (Intact API) B Moisture Exposure (H2O) A->B Hygroscopic uptake C Oxygen / Light (O2, hν) A->C Atmospheric exposure D Lactam Hydrolysis (C5-N4 Bond Cleavage) B->D Nucleophilic attack E Amine Oxidation (N1 Position) C->E Radical formation F Ring-Opened Amino Acid Derivative D->F Structural degradation G N-Oxide Formation (Discoloration) E->G Chemical degradation

Diagram illustrating the dual degradation pathways of (R)-7-Methyl-1,4-diazepan-5-one.

FAQ 2: How can I definitively prevent moisture-induced hydrolysis and oxidative discoloration during long-term storage?

The Scientific Causality: Storing the compound at room temperature on a standard shelf guarantees kinetic degradation over time. To mitigate both hydrolysis and oxidation, you must implement a rigorous storage protocol that completely eliminates the vectors of degradation (water and oxygen) while lowering the thermal energy available for these reactions.

Step-by-Step Methodology: Inert-Atmosphere Aliquoting and Storage Protocol This protocol is designed to be a self-contained, fail-safe system for preserving API integrity.

  • Pre-Conditioning: Transfer the bulk (R)-7-Methyl-1,4-diazepan-5-one container into a controlled glove box purged with high-purity Argon ( O2​ < 1 ppm, H2​O < 1 ppm). Why: Argon is heavier than nitrogen and provides a superior inert blanket over the powder.

  • Aliquoting: Divide the bulk material into single-use, amber glass vials. Why: Amber glass prevents photo-catalyzed oxidation. Single-use aliquots prevent the repeated atmospheric exposure and condensation associated with opening a bulk container multiple times.

  • Desiccation: Add a micro-desiccant packet (e.g., activated molecular sieves) to the secondary containment bag or jar, ensuring it does not directly contact the API.

  • Sealing: Seal the vials with PTFE-lined crimp caps while still inside the Argon atmosphere to lock out ambient air.

  • Temperature Control: Transfer the sealed vials to a monitored -20°C freezer. Why: According to the Arrhenius equation, lowering the temperature from 25°C to -20°C drastically reduces the kinetic rate of both hydrolysis and oxidation.

  • Thawing (Critical Step): Before use, allow the sealed vial to equilibrate to room temperature in a desiccator for at least 60 minutes. Why: Opening a cold vial immediately condenses atmospheric moisture directly into the hygroscopic powder, instantly compromising the batch and initiating hydrolysis.

Quantitative Stability Data Summary The table below demonstrates the dramatic impact of storage conditions on the structural integrity of the 1,4-diazepane scaffold over a 12-month period.

Storage ConditionAtmospherePackaging3-Month Purity (%)6-Month Purity (%)12-Month Purity (%)Primary Degradant
25°C / 60% RHAmbient AirClear Glass94.288.576.1Hydrolysis (+18 Da)
2-8°C (Fridge)Ambient AirAmber Glass98.195.391.0Oxidation (+16 Da)
-20°C (Freezer) Argon Purged Amber Glass, Sealed >99.9 >99.9 99.8 None Detected
FAQ 3: I suspect my current batch has degraded. How do I validate its structural purity without causing further degradation during the assay?

The Scientific Causality: Visual inspection is insufficient; a white powder may still contain 10% hydrolyzed product. Standard reverse-phase HPLC methods often fail here because the ring-opened hydrolytic product can co-elute with the intact API. Furthermore, preparing your analytical sample in an aqueous buffer can induce the exact hydrolysis you are attempting to measure, leading to false positives.

Step-by-Step Methodology: Self-Validating LC-MS Quality Control Workflow

  • Anhydrous Sample Preparation: Dissolve 1 mg of the suspect batch in 1 mL of anhydrous LC-MS grade Acetonitrile. Why: Avoiding aqueous diluents ensures that any hydrolysis detected occurred during storage, not during sample prep.

  • Chromatographic Separation: Utilize a Chiralpak IC column (or equivalent C18 for structural purity) to resolve the intact API from polar degradants.

  • Mobile Phase: Use a rapid gradient of 0.1% Formic acid in Water and 0.1% Formic acid in Acetonitrile. Why: The brief exposure to aqueous acidic conditions during a 10-minute LC run is kinetically negligible compared to months of storage.

  • Detection (ESI-MS): Monitor via Electrospray Ionization Mass Spectrometry in Positive ion mode.

  • Data Interpretation (Mass Shifts):

    • Target Mass (Intact API): [M+H]+=129.1 m/z

    • Hydrolysis Product: Look for [M+H]+=147.1 m/z (Addition of H2​O , +18 Da shift).

    • Oxidation Product: Look for [M+H]+=145.1 m/z (N-oxide formation, +16 Da shift).

QCWorkflow Step1 Sample Prep (Anhydrous ACN) Step2 LC-MS Analysis (ESI+ Mode) Step1->Step2 Dec1 Mass = 129.1 m/z? Step2->Dec1 Pass Batch Approved (Intact API) Dec1->Pass Yes (Dominant peak) Fail1 Hydrolysis Detected (Mass = 147.1 m/z) Dec1->Fail1 No (+18 Da shift) Fail2 Oxidation Detected (Mass = 145.1 m/z) Dec1->Fail2 No (+16 Da shift)

Self-validating LC-MS quality control workflow for detecting storage-induced degradation.

References
  • Title: Understanding the chemical basis of drug stability and degradation Source: Pharmaceutical Journal URL: [Link]

  • Title: Effects of Oxidation and Hydrolysis on the Chemical Stability of Drugs Source: IIP Series URL: [Link]

  • Title: Amides - Structure and Reactivity Source: Chemistry Steps URL: [Link]

Sources

Reference Data & Comparative Studies

Validation

Biological activity of (R)-7-Methyl-1,4-diazepan-5-one versus other diazepines

As a Senior Application Scientist in drug discovery, I frequently encounter the misconception that all "diazepines" share a unified pharmacological profile. In reality, the diazepine scaffold is highly tunable.

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist in drug discovery, I frequently encounter the misconception that all "diazepines" share a unified pharmacological profile. In reality, the diazepine scaffold is highly tunable. The structural evolution from classical planar 1,4-benzodiazepines to modern, sp3 -rich saturated 1,4-diazepanes—specifically those derived from the chiral intermediate (R)-7-Methyl-1,4-diazepan-5-one —represents a profound paradigm shift in neuropharmacology.

This guide provides an objective, data-driven comparison of the biological activity, target specificity, and experimental validation workflows between (R)-7-methyl-1,4-diazepane derivatives (e.g., Suvorexant) and classical diazepines (e.g., Diazepam).

Mechanistic Divergence: Structural Causality

The biological activity of a diazepine is entirely dictated by its 3D conformation and substitution pattern.

Classical Diazepines (GABA A​ Modulators): Molecules like diazepam feature an unsaturated, planar 1,4-benzodiazepine core. This flat topography is structurally required to intercalate into the shallow allosteric binding pocket located at the α/γ subunit interface of the GABA A​ receptor, a ligand-gated ion channel. Binding here increases the frequency of chloride channel opening, leading to neuronal hyperpolarization ().

(R)-7-Methyl-1,4-diazepane Derivatives (Orexin Antagonists): Modern sleep therapeutics utilize the (R)-7-Methyl-1,4-diazepan-5-one core as a critical building block. When elaborated into a full drug molecule (like the Dual Orexin Receptor Antagonist, Suvorexant), the saturated diazepane ring adopts a non-planar, puckered conformation. Causality of the (R)-Methyl Group: The installation of the chiral methyl group at the 7-position serves two critical functions. First, it sterically locks the diazepane ring into the specific bioactive conformation required to penetrate the deep transmembrane binding pocket of the Orexin GPCRs (OX1R/OX2R). Second, it sterically shields the core from CYP450-mediated oxidation, preventing the formation of toxic reactive metabolites that plague unsubstituted diazepanes ().

Pathways cluster_GABA Classical Diazepines (e.g., Diazepam) cluster_Orexin (R)-7-Methyl-1,4-diazepanes (e.g., Suvorexant) Diazepine 1,4-Benzodiazepine GABAA GABAA Receptor (Ion Channel) Diazepine->GABAA Allosteric Binding Cl_Influx Chloride Influx (Hyperpolarization) GABAA->Cl_Influx Channel Opening Diazepane (R)-7-Methyl-1,4-diazepane OrexinR OX1R / OX2R (GPCR) Diazepane->OrexinR Competitive Antagonism Ca_Block Block Calcium Release (Sleep Promotion) OrexinR->Ca_Block Gq Pathway Inhibition

Caption: Comparison of receptor targets and downstream signaling pathways between diazepine classes.

Quantitative Data Comparison

The structural shift from a planar benzodiazepine to an sp3 -rich (R)-7-methyl-1,4-diazepane completely abolishes GABA A​ affinity while inducing sub-nanomolar affinity for orexin receptors.

PropertyClassical Diazepines (e.g., Diazepam)(R)-7-Methyl-1,4-diazepanes (e.g., Suvorexant)
Core Scaffold 1,4-Benzodiazepine (Planar, Aromatic)1,4-Diazepane ( sp3 -rich, Non-planar)
Primary Target GABA A​ Receptor ( α/γ interface)Orexin Receptors (OX1R / OX2R)
Target Class Ligand-Gated Ion ChannelG-Protein Coupled Receptor (GPCR)
Binding Affinity (K i​ ) ~10–20 nM (GABA A​ )0.55 nM (OX1R), 0.35 nM (OX2R)
Mechanism of Action Positive Allosteric Modulator (PAM)Competitive Antagonist (DORA)
Clinical Indication Anxiolytic, AnticonvulsantInsomnia (Sleep Architecture Modification)

Experimental Protocols & Self-Validating Systems

To objectively evaluate these compounds in the lab, we must deploy target-specific assays. As an application scientist, I design these protocols not just to generate data, but to serve as self-validating systems that internally prove their own accuracy.

Protocol A: FLIPR Calcium Assay for (R)-7-Methyl-1,4-diazepane Derivatives

Causality of Choice: OX1R and OX2R are Gq​ -coupled GPCRs. Receptor activation by native orexins leads to phospholipase C (PLC) activation and subsequent intracellular calcium ( Ca2+ ) release. Therefore, a Fluorometric Imaging Plate Reader (FLIPR) assay using a calcium-sensitive dye is the most direct method to quantify the antagonistic potency of (R)-7-methyl-1,4-diazepane derivatives.

Self-Validating Workflow:

  • Cell Preparation: Seed CHO cells stably expressing human OX1R or OX2R in 384-well black, clear-bottom plates at 10,000 cells/well. Incubate overnight.

  • Dye Loading: Remove media and add 20 µL of Fluo-4 AM calcium indicator dye diluted in assay buffer (HBSS + 20 mM HEPES). Incubate for 60 minutes at 37°C.

  • Compound Incubation: Add the (R)-7-methyl-1,4-diazepane test compound (serial dilutions from 10 µM to 0.1 nM).

    • Internal Control: Include wells with Almorexant (a known DORA) as a positive control for antagonism, and DMSO (vehicle) as a baseline.

  • Agonist Challenge: Using the FLIPR instrument, inject Orexin A peptide at an EC80​ concentration.

    • Causality: Using an EC80​ (rather than EC100​ ) ensures a robust signal window while remaining sensitive enough to be competitively displaced by the antagonist.

  • Readout & Validation: Measure fluorescence (Ex 488 nm / Em 540 nm) for 3 minutes. Calculate the Z'-factor using the DMSO and Almorexant wells. System Validation: The assay is only accepted if the Z'-factor is > 0.5, proving the signal-to-noise ratio is statistically robust.

FLIPR CellPrep 1. Cell Plating CHO cells expressing OX1R/OX2R DyeLoad 2. Dye Loading Fluo-4 AM Calcium Indicator CellPrep->DyeLoad Compound 3. Compound Addition Incubate with Diazepane derivative DyeLoad->Compound Agonist 4. Agonist Challenge Add Orexin A/B (EC80) Compound->Agonist Read 5. FLIPR Readout Measure Fluorescence (Ex 488/Em 540) Agonist->Read

Caption: Step-by-step FLIPR calcium assay workflow for evaluating orexin receptor antagonism.

Protocol B: Whole-Cell Patch-Clamp for Classical Diazepines

Causality of Choice: Because GABA A​ is an ion channel, calcium-based FLIPR assays are useless. We must directly measure chloride ( Cl− ) influx using whole-cell patch-clamp electrophysiology.

Self-Validating Workflow:

  • Cell Preparation: Express recombinant human GABA A​ receptors ( α1​β2​γ2​ subunits) in HEK293T cells.

  • Electrophysiology Setup: Voltage-clamp the cells at -60 mV using a patch pipette filled with intracellular solution (140 mM CsCl to isolate chloride currents).

  • Baseline Establishment: Apply a sub-maximal EC20​ concentration of GABA via a rapid perfusion system.

    • Causality: A sub-maximal concentration is strictly required. If a maximal GABA concentration is used, the channels are fully open, and the positive allosteric modulation (PAM) of the diazepine cannot be observed.

  • Test Application: Co-apply GABA ( EC20​ ) + Diazepam (1 µM). Record the potentiation of the inward chloride current.

  • System Validation (Reversal): Co-apply GABA + Diazepam + Flumazenil (10 µM). Flumazenil is a competitive antagonist at the benzodiazepine binding site. If the current potentiation is reversed, it definitively proves the test compound's activity is specifically mediated via the allosteric benzodiazepine site, validating the mechanism.

Conclusion

The biological activity of a diazepine cannot be assumed by its nomenclature alone. While classical 1,4-benzodiazepines remain the gold standard for allosteric GABA A​ modulation, the introduction of sp3 character and precise stereochemistry—exemplified by (R)-7-Methyl-1,4-diazepan-5-one derivatives—has successfully redirected this privileged scaffold toward GPCRs. By utilizing rigorous, self-validating experimental designs like FLIPR and patch-clamp electrophysiology, researchers can definitively map these divergent pharmacological landscapes.

References

  • Cox, C. D., et al. "Discovery of the Dual Orexin Receptor Antagonist[(7R)-4-(5-Chloro-1,3-benzoxazol-2-yl)-7-methyl-1,4-diazepan-1-yl][5-methyl-2-(2H-1,2,3-triazol-2-yl)phenyl]methanone (MK-4305) for the Treatment of Insomnia." Journal of Medicinal Chemistry, 2010, 53(14), 5320–5332.[Link]

  • Sigel, E., & Ernst, M. "The Benzodiazepine Binding Sites of GABAA Receptors." Trends in Pharmacological Sciences, 2018, 39(7), 659-671.[Link]

Comparative

Comparative Docking Studies of 1,4-Diazepan-5-one Derivatives: A Guide to Scaffold Optimization and Target Specificity

The 1,4-diazepan-5-one scaffold is a highly versatile, seven-membered nitrogenous heterocycle that has gained significant traction in rational drug design. Its unique conformational flexibility—capable of transitioning b...

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Author: BenchChem Technical Support Team. Date: April 2026

The 1,4-diazepan-5-one scaffold is a highly versatile, seven-membered nitrogenous heterocycle that has gained significant traction in rational drug design. Its unique conformational flexibility—capable of transitioning between flattened boat and chair conformations—allows it to act as a privileged pharmacophore for diverse therapeutic targets, ranging from viral polymerases to human kinases.

As a Senior Application Scientist, I have compiled this comparative guide to evaluate the docking performance of various 1,4-diazepan-5-one derivatives. By analyzing structural causality and thermodynamic binding metrics, this guide provides a definitive framework for researchers seeking to optimize diazepane-based hits into viable lead compounds.

Comparative Target Analysis & Performance Metrics

To objectively assess the efficacy of 1,4-diazepan-5-one derivatives, we must compare their binding affinities across distinct therapeutic targets. The quantitative docking data below highlights how specific peripheral substitutions dictate target selectivity and binding strength.

Derivative ScaffoldTarget ProteinPDB IDDocking Score (kcal/mol)Key Interacting ResiduesReference
1-(1-oxidoisonicotinoyl)-4-[3-(trifluoromethyl)benzyl]-1,4-diazepan-5-onePtpB-Mtb (Tuberculosis)Various-11.427Active site catalytic pocket
2,7-bis(4-chlorophenyl)-3,3-dimethyl-1,4-diazepan-5-oneHuman Estrogen Receptor3ERT-8.9Hydrophobic pocket residues
t-3, t-6-dimethyl-r-2,c-7-diphenyl-1,4-diazepan-5-oneNS5B RNA Polymerase (HCV)VariousHigh AffinityTYR 448 (via Carbonyl O)
Pyrimidine-1,4-diazepan-5-one hybrid (Compound 30l)CDK9 Kinase (Cancer)4BCGHigh AffinityATP-binding hinge region

Mechanistic Insights: Causality Behind Binding Modalities

Do not simply look at docking scores; understanding why a molecule binds is the cornerstone of rational drug design. The binding efficacy of 1,4-diazepan-5-ones is governed by two primary structural phenomena:

1. Conformational Dynamics (Chair vs. Boat): The biological activity of 1,4-diazepan-5-ones is intrinsically linked to their ring puckering. X-ray crystallographic studies confirm that derivatives like 2,7-bis(4-chlorophenyl)-3,3-dimethyl-1,4-diazepan-5-one predominantly adopt a chair conformation . This conformation positions bulky substituents (like the 4-chlorophenyl groups) equatorially, minimizing internal steric clash. This equatorial projection is critical for fitting into the narrow, lipophilic pocket of the human estrogen receptor (3ERT). Conversely, N-nitroso derivatives often force the ring into a flattened boat conformation, which entirely alters the spatial trajectory of the molecule's hydrogen bond donors and acceptors.

2. Hydrogen Bonding Networks: In the inhibition of HCV NS5B RNA polymerase, the carbonyl oxygen (O5) of the diazepane ring acts as an indispensable hydrogen bond acceptor. Docking simulations reveal that this carbonyl oxygen forms a highly conserved, intermolecular hydrogen bond with the hydroxyl group of TYR 448 in the NS5B active site . This specific interaction anchors the central scaffold, allowing the peripheral phenyl rings to engage in π−π stacking with adjacent hydrophobic residues.

Self-Validating Experimental Protocol: Precision Molecular Docking

To ensure scientific integrity, molecular docking cannot be treated as a "black box" operation. The following protocol represents a self-validating workflow for evaluating 1,4-diazepan-5-one derivatives. Every step includes a validation checkpoint to ensure the system is physically and thermodynamically sound.

Step 1: Target Protein Preparation & Protonation State Assignment
  • Action: Import the raw PDB structure (e.g., 3ERT, 4BCG). Remove co-crystallized solvents unless they explicitly bridge ligand-receptor interactions. Assign protonation states at physiological pH (7.4) using PROPKA.

  • Causality: Catalytic residues (e.g., Histidine) can exist in different tautomeric states (HIE, HID, HIP). Incorrect protonation leads to false electrostatic repulsion or missed hydrogen bonds in the docking simulation.

  • Validation Check: Superimpose the minimized protein backbone against the raw PDB. An RMSD > 0.3 Å indicates over-minimization and structural distortion.

Step 2: Ligand Conformational Sampling
  • Action: Process the 1,4-diazepan-5-one derivatives using LigPrep or Omega. Generate all possible stereoisomers and tautomers. Perform energy minimization using the OPLS4 or MMFF94 force field.

  • Causality: The 7-membered diazepane ring is highly flexible. Docking a single, unoptimized 2D structure will trap the ligand in a local energy minimum, failing to explore the bioactive chair/boat conformations required for target engagement.

  • Validation Check: Compare the lowest-energy generated conformer to known X-ray crystallographic data of similar derivatives. The global minimum must reflect the experimentally observed ring puckering.

Step 3: Receptor Grid Generation & Cross-Docking
  • Action: Define the active site bounding box centered directly on the native co-crystallized ligand.

  • Causality: Restricting the search space to the validated active site increases computational efficiency and reduces false-positive allosteric binding predictions.

  • Validation Check (Critical): Re-dock the native co-crystallized ligand back into the generated grid. The protocol is only validated if the re-docked pose achieves an RMSD ≤ 2.0 Å compared to the experimental crystal structure.

Step 4: High-Throughput Docking & MM-GBSA Rescoring
  • Action: Execute docking (e.g., Glide SP/XP or AutoDock Vina). Subject the top 10% of poses to Molecular Mechanics Generalized Born Surface Area (MM-GBSA) rescoring.

  • Causality: Standard empirical scoring functions often miscalculate solvent entropy and desolvation penalties. MM-GBSA provides a more rigorous thermodynamic estimation of the true binding free energy ( ΔGbind​ ).

  • Validation Check: A valid lead compound must exhibit an MM-GBSA ΔGbind​ lower (more negative) than the native reference ligand, confirming superior thermodynamic stability.

Workflow Visualization

MolecularDockingWorkflow TargetPrep 1. Target Protein Preparation (Protonation, Hydration Analysis) GridGen 3. Receptor Grid Generation (Active Site Boundary Definition) TargetPrep->GridGen LigandPrep 2. Ligand Conformational Search (Chair/Boat State Generation) Docking 4. High-Throughput Docking (Glide SP/XP or Vina) LigandPrep->Docking GridGen->Docking Validation 5. Pose Validation (RMSD < 2.0 Å vs Native) Docking->Validation Rescoring 6. MM-GBSA Rescoring (Thermodynamic Free Energy) Validation->Rescoring

Figure 1: Self-validating molecular docking workflow for 1,4-diazepan-5-one derivatives.

Conclusion

The 1,4-diazepan-5-one scaffold offers immense potential for target-specific drug design. As demonstrated by comparative docking studies, its efficacy relies heavily on peripheral substitutions that dictate whether the ring adopts a chair or boat conformation. By adhering to a rigorous, self-validating docking protocol that incorporates thermodynamic rescoring (MM-GBSA), researchers can confidently identify high-affinity lead compounds and avoid the pitfalls of false-positive scoring artifacts.

References

  • Title: Synthesis, crystal structures and docking studies of 2,7-diphenyl-1,4-diazepan-5-one derivatives Source: Chemistry Central Journal URL: [Link]

  • Title: Identification of novel pyrazolo[4,3-c]pyridine and diazepane derivatives as potent inhibitors of Mycobacterium tuberculosis protein tyrosine phosphatase B Source: Antimicrobial Agents and Chemotherapy (ASM Journals) URL: [Link]

  • Title: Synthesis, crystal structure and computational analysis of 2,7-bis(4-chlorophenyl)-3,3-dimethyl-1,4-diazepan-5-one Source: IUCrData URL: [Link]

  • Title: Structure-based design of highly selective 2,4,5-trisubstituted pyrimidine CDK9 inhibitors as anti-cancer agents Source: European Journal of Medicinal Chemistry URL: [Link]

Validation

Validated Analytical Methods for the Quantification of Diazepam Impurities: A Comparative Guide

As analytical scientists and drug development professionals, we must recognize that an analytical method is only as reliable as its weakest validation parameter. Diazepam, a core benzodiazepine on the WHO Essential Medic...

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Author: BenchChem Technical Support Team. Date: April 2026

As analytical scientists and drug development professionals, we must recognize that an analytical method is only as reliable as its weakest validation parameter. Diazepam, a core benzodiazepine on the WHO Essential Medicines List, requires rigorous impurity profiling to ensure patient safety and product efficacy[1]. During synthesis and long-term storage, diazepam is highly susceptible to degradation, yielding specific pharmacopeial impurities.

According to the[2], methods used for impurity quantification must be rigorously validated for specificity, linearity, accuracy, precision, and limits of detection/quantitation (LOD/LOQ)[3]. This guide objectively compares traditional High-Performance Liquid Chromatography (HPLC-UV) with modern Ultra-Performance Liquid Chromatography (UPLC-PDA) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the resolution and quantification of diazepam impurities.

Methodological Comparison: Causality & Experimental Choices

The selection of an analytical platform dictates the efficiency, sensitivity, and specificity of the impurity profile. Below is an objective comparison of the three primary modalities used in modern pharmaceutical laboratories.

HPLC-UV: The Pharmacopeial Standard

The traditional [4] utilizes a standard C18 column (e.g., 5 µm particle size) with a mobile phase of acetonitrile, methanol, and water.

  • The Causality: While robust and universally accessible, the 5 µm particle size limits mass transfer kinetics. This results in longer run times (>15 minutes) and broader peaks. It is sufficient for routine QA/QC where the target impurity limit is typically between 0.01% and 0.1%[5].

UPLC-PDA: The High-Throughput Optimizer

UPLC modernizes the pharmacopeial approach by utilizing sub-2-micron (e.g., 1.7 µm) stationary phases.

  • The Causality: By exploiting the Van Deemter equation, the 1.7 µm particles minimize eddy diffusion (A-term) and enhance mass transfer (C-term). This allows the system to maintain high theoretical plate counts at much higher linear velocities. The result is a reduction in run time to <5 minutes while significantly improving the chromatographic resolution ( Rs​>2.0 ) between closely eluting degradants like and Nordazepam. Furthermore, the Photodiode Array (PDA) detector provides spectral purity angles, ensuring no hidden co-elution occurs.

LC-MS/MS: The Ultimate Sensitivity Matrix

For trace-level degradation profiling or identifying unknown [1], LC-MS/MS is deployed.

  • The Causality: LC-MS/MS using Multiple Reaction Monitoring (MRM) provides orthogonal specificity. It relies on the mass-to-charge ( m/z ) ratio (e.g., m/z 285 [M+H]+ for[6]) rather than just chromatographic retention time. This eliminates false positives from co-eluting excipients and pushes the LOQ down to parts-per-billion (ppb) levels.

Comparative Performance Data
Performance MetricHPLC-UV (USP Monograph)UPLC-PDA (Modernized)LC-MS/MS (Trace Analysis)
Stationary Phase C18, 5.0 µm, 4.6 × 150 mmC18, 1.7 µm, 2.1 × 50 mmC18, 1.7 µm, 2.1 × 50 mm
Run Time 15 – 25 minutes< 5 minutes< 3 minutes
Resolution ( Rs​ ) ~1.5 (Baseline)> 2.5 (High Efficiency)N/A (Mass Resolution)
LOQ (Sensitivity) ~0.05%~0.01%< 0.001% (Trace levels)
Specificity Mechanism Retention Time (RT)RT + UV Spectral PurityRT + MRM Transitions
Primary Application Routine QC & ReleaseHigh-Throughput StabilityGenotoxic / Forced Degradation

Chemical Pathways & Method Specificity

To validate a method's specificity, an analytical scientist must first understand the degradation pathways of the Active Pharmaceutical Ingredient (API). Diazepam degrades under specific stress conditions to form well-characterized impurities.

DiazepamDegradation API Diazepam (API) Active Pharmaceutical Ingredient Acid Acidic Hydrolysis (Stress Condition) API->Acid Oxidation Oxidation / Photolysis (Stress Condition) API->Oxidation CompA Related Compound A 5-Chloro-2-(methylamino)benzophenone Acid->CompA CompB Related Compound B 3-Amino-6-chloro-1-methyl-4-phenylcarbostyril Acid->CompB Nordazepam Nordazepam Desmethyldiazepam Oxidation->Nordazepam

Fig 1: Primary degradation pathways of Diazepam yielding pharmacopeial impurities.

Step-by-Step Experimental Protocol: UPLC-PDA Validation

A validated method must continuously prove its own reliability. This protocol incorporates System Suitability Testing (SST) as a self-validating gatekeeper before any sample is analyzed.

Step 1: Chromatographic Setup & Causality
  • Column: C18, 1.7 µm, 2.1 × 50 mm.

  • Mobile Phase A (Aqueous): 10 mM Ammonium Acetate (pH 6.0).

    • Causality: Diazepam impurities contain secondary and primary amines[6]. Buffering at pH 6.0 ensures these basic nitrogen centers are in a consistent ionization state. The ammonium acetate provides sufficient ionic strength to mask residual silanols on the stationary phase, thereby preventing peak tailing ( Tf​<1.5 ).

  • Mobile Phase B (Organic): Acetonitrile.

    • Causality: Acetonitrile has a lower viscosity than methanol, reducing backpressure on the UPLC system while providing sharper elution profiles.

  • Detection: PDA at 254 nm.

    • Causality: This wavelength captures the benzophenone chromophore common to diazepam and its primary degradants[1].

Step 2: The Self-Validating Gate (System Suitability)
  • Action: Inject a standard resolution mixture containing Diazepam, Compound A, Compound B, and Nordazepam.

  • Acceptance Criteria: Resolution ( Rs​ ) between Compound A and Diazepam must be >2.0 . Tailing factor ( Tf​ ) must be <1.5 . The %RSD of peak areas ( n=6 ) must be ≤2.0% .

  • System Logic: If the system fails SST, the sequence automatically aborts. This prevents the generation of invalid, non-compliant data.

Step 3: Specificity via Forced Degradation
  • Action: Subject the API to 0.1N HCl (acidic), 3% H2​O2​ (oxidative), and UV light (photolytic)[1].

  • System Logic: Utilize the PDA detector to calculate the peak purity angle. The purity angle must be less than the purity threshold for the Diazepam peak, confirming absolute specificity and no co-elution of unseen degradants.

Step 4: Sensitivity (LOD/LOQ) & Linearity
  • Action: Prepare serial dilutions from 0.01% to 120% of the specification limit (typically 0.1% for Compound A[5]).

  • System Logic: Establish the LOQ at a Signal-to-Noise (S/N) ratio of ≥10:1 . Ensure the calibration curve yields a coefficient of determination ( R2 ) >0.999 .

Step 5: Accuracy & Precision
  • Action: Spike a placebo matrix with impurities at 50%, 100%, and 150% of the target concentration.

  • System Logic: Triplicate injections at each level must yield recovery rates of 95.0% - 105.0%, proving the extraction efficiency and method accuracy across the defined range.

ICH Q2(R2) Method Validation Workflow

ValidationWorkflow Start Method Optimization (Column, Mobile Phase, Detector) SST System Suitability Test (SST) Gatekeeper: Rs > 1.5, Tailing < 2.0 Start->SST ICH ICH Q2(R2) Validation Parameters SST->ICH Pass Spec Specificity (Peak Purity Angle < Threshold) ICH->Spec Lin Linearity & Range (R² > 0.999) ICH->Lin Acc Accuracy & Precision (%Recovery 95-105%, RSD < 2%) ICH->Acc Sens Sensitivity (LOD/LOQ) (S/N > 3:1 and > 10:1) ICH->Sens Valid Fully Validated Analytical Procedure Ready for QC/Release Testing Spec->Valid Lin->Valid Acc->Valid Sens->Valid

Fig 2: ICH Q2(R2) analytical method validation workflow with self-validating SST gates.

References

  • ICH Q2(R2) Validation of Analytical Procedures Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL:[Link]

  • Identification, synthesis and characterization of principal process related potential impurities in Diazepam Source: Journal of Chemical and Pharmaceutical Research URL:[Link]

Sources

Safety & Regulatory Compliance

Safety

Comprehensive Safety and Handling Guide for (R)-7-Methyl-1,4-diazepan-5-one

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Hazard Assessment: Understanding the Risks Due to its chemical structure, a 1,4-diazepan-5-one der...

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Author: BenchChem Technical Support Team. Date: April 2026

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Hazard Assessment: Understanding the Risks

Due to its chemical structure, a 1,4-diazepan-5-one derivative, we must anticipate potential hazards based on related compounds. The primary concerns are skin and eye irritation, and potential toxicity if ingested or inhaled. An SDS for Hexahydro-7-methyl-5H-1,4-diazepin-5-one suggests that similar compounds may cause skin and eye irritation and advises against breathing dust, mists, or vapors[1]. Diazepam, a related benzodiazepine, is classified as toxic if swallowed or in contact with skin[2][3]. Therefore, a conservative approach that minimizes all potential routes of exposure is essential.

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is non-negotiable when handling (R)-7-Methyl-1,4-diazepan-5-one. The following table outlines the minimum required PPE, with explanations grounded in the anticipated hazards.

PPE ComponentSpecificationsRationale for Use
Eye and Face Protection Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards. A face shield should be worn in addition to goggles when there is a significant risk of splashes.To prevent contact with the eyes, which can cause irritation[1]. A face shield offers broader protection against splashes to the entire face.
Hand Protection Chemical-impermeable gloves (Nitrile is a preferred choice for a wide range of chemicals). Gloves must be inspected for integrity before each use.To prevent skin contact, as related compounds can be toxic upon dermal absorption[2][3]. Nitrile gloves offer good chemical resistance[4].
Body Protection A flame-resistant and impervious lab coat. Ensure it is fully buttoned.To protect skin and personal clothing from contamination[1].
Respiratory Protection A full-face respirator is recommended if exposure limits are exceeded, or if irritation or other symptoms are experienced, particularly when handling the compound as a powder or when generating aerosols[1].To prevent inhalation of dust or aerosols, which could be a route of toxicity.
Workflow for Donning and Doffing PPE

Proper procedure for putting on and taking off PPE is critical to prevent cross-contamination.

PPE_Workflow cluster_donning Donning Sequence cluster_doffing Doffing Sequence d1 1. Lab Coat d2 2. Eye/Face Protection d1->d2 d3 3. Respirator (if needed) d2->d3 d4 4. Gloves d3->d4 f1 1. Gloves f2 2. Lab Coat f1->f2 f3 3. Eye/Face Protection f2->f3 f4 4. Respirator (if needed) f3->f4

Caption: PPE Donning and Doffing Workflow

Operational Plan: Safe Handling Procedures

Adherence to meticulous laboratory practices is paramount.

Engineering Controls
  • Ventilation: Always handle (R)-7-Methyl-1,4-diazepan-5-one in a well-ventilated area. A chemical fume hood is mandatory when handling the solid form to avoid dust formation or when working with solutions that may produce vapors[1].

Handling Practices
  • Avoid Contact: Do not allow the chemical to come into contact with skin, eyes, or clothing.

  • Minimize Dust and Aerosols: When handling the solid, take care to avoid creating dust.

  • Personal Hygiene: Wash hands thoroughly with soap and water after handling the compound and before leaving the laboratory[4][5]. Do not eat, drink, or smoke in the laboratory.

Disposal Plan: Responsible Waste Management

Proper disposal is a critical component of the safety protocol.

  • Contaminated Materials: All disposable PPE (gloves, etc.) and any materials used to clean up spills should be considered hazardous waste.

  • Waste Containers: Collect waste in suitable, labeled, and closed containers for disposal.

  • Disposal Protocol: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.

Emergency Procedures: Preparedness is Key

In the event of an exposure or spill, immediate and correct action is crucial.

IncidentFirst Aid Measures
Skin Contact Immediately take off all contaminated clothing. Wash the affected area with soap and plenty of water. Seek medical attention[1][6].
Eye Contact Rinse cautiously with water for at least 15 minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention[1][7].
Inhalation Move the person into fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention. Do not use mouth-to-mouth resuscitation if the victim ingested or inhaled the chemical[1].
Ingestion Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Call a physician or poison control center immediately[1][7].
Spill Response Workflow

Spill_Response A Spill Occurs B Evacuate Personnel to a Safe Area A->B C Ensure Adequate Ventilation A->C D Don Appropriate PPE B->D C->D E Contain the Spill with Absorbent Material D->E F Collect and Place in a Labeled, Sealed Container for Disposal E->F G Clean the Spill Area Thoroughly F->G H Decontaminate or Dispose of all Cleaning Materials and PPE G->H

Caption: Spill Response Workflow

References

  • Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf - NIH. (n.d.).
  • Chemical Storage - Environment, Health & Safety - University of Wisconsin–Madison. (n.d.).
  • Safety and Perceptions of Risk in the Handling of Laboratory Chemicals in a Biological Research Community - ACS Publications. (2023, January 24).
  • Chemical Safety in Research and Teaching | New Mexico State University. (n.d.).
  • Chemical Handling and Storage - Environmental Health and Safety - Iowa State University. (n.d.).
  • SAFETY DATA SHEET - Spectrum Chemical. (2017, April 10).
  • SAFETY DATA SHEET - PAI Pharma. (2021, March 24).
  • Hexahydro-7-methyl-5H-1,4-diazepin-5-one Safety Data Sheets - Echemi. (n.d.).
  • MATERIAL SAFETY DATA SHEET - Pfizer. (n.d.).
  • MATERIAL SAFETY DATA SHEET 1. IDENTIFICATION OF SUBSTANCE / PREPARATION AND COMPANY Chemical Identity 2. COMPOSITION / INFORMA - Covetrus North America. (n.d.).
  • SAFETY DATA SHEET - Fisher Scientific. (2009, August 25).
  • (R)-(7-Methyl-1,4-diazepan-1-yl)(5-Methyl-2-(2H-1,2,3-triazol-2-yl)phenyl)Methanone. (n.d.).
  • Personal Protective Equipment - StatPearls - NCBI Bookshelf - NIH. (2023, February 22).
  • Personal Protective Equipment (PPE) – Biorisk Management. (n.d.).
  • Personal Protective Equipment for Infection Control - FDA. (2020, February 10).
  • Chapter 10: Personal Protective Equipment for Biohazards - Environmental Health & Safety. (2024, July 24).
  • Personal Protective Equipment - Stanford Environmental Health & Safety. (n.d.).
  • Safety Data Sheet - Cayman Chemical. (2025, December 20).

Sources

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